3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Core Science & Biosynthesis

An In-depth Technical Guide to 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, a member of the furo[2,3-f]chromen-7-one class of heterocyclic compounds. While specific experimental data for this particular derivative is limited in publicly accessible literature, this document synthesizes information from closely related analogs to offer valuable insights for researchers. This guide covers the compound's chemical identity, postulated synthesis strategies, proposed analytical characterization methodologies, and explores its potential biological activities based on the known pharmacology of the furochromenone scaffold. The content herein is intended to serve as a foundational resource for scientists and professionals engaged in the research and development of novel therapeutics, leveraging the rich chemical and biological potential of this compound class.

Chemical Identity and Properties

3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is a specific derivative of the furo[2,3-f]chromen-7-one core. The defining features of this molecule are the methyl groups at positions 3 and 4, and a propyl group at position 9.

Identifier	Value
Compound Name	3,4-dimethyl-9-propyl-7H-furo[2,3-f][1]benzopyran-7-one[2]
Molecular Formula	C₁₆H₁₆O₃[2]
Molecular Weight	256.3 g/mol [2]
SMILES	CCCC1=CC(=O)Oc2cc(C)c3c(C)coc3c12[2]
Stereo	ACHIRAL[2]
CAS Number	While a specific CAS number is not readily available in public databases, the compound is listed in the Chemdiv chemical library under the ID: 5436-1131.

Postulated Synthesis Strategies

While a specific synthetic route for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is not detailed in the available literature, synthetic strategies for analogous furo[2,3-f]chromen-7-ones and related furo[3,2-g]chromenes can be extrapolated. A plausible approach would involve a multi-step synthesis starting from a substituted phenol.

General Synthetic Approach for Furochromenones

The synthesis of furochromenones often involves the construction of the chromen-7-one (coumarin) core, followed by the annulation of the furan ring. Key reactions in the synthesis of related compounds include the Pechmann condensation for coumarin formation and various methods for furan ring construction.

A potential synthetic pathway for the title compound could be envisioned as follows:

Caption: Postulated synthetic workflow for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical, step-by-step protocol based on established methodologies for similar compounds:

Step 1: Synthesis of 7-hydroxy-4-methyl-8-propylcoumarin (Pechmann Condensation)

• To a stirred solution of a propyl-substituted resorcinol in a suitable solvent (e.g., nitrobenzene or ethanol), add a condensing agent such as sulfuric acid or a Lewis acid.

• Slowly add an equimolar amount of ethyl acetoacetate.

• Heat the reaction mixture under reflux for a specified period, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture into ice-cold water.

• Filter the precipitated solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to yield the coumarin intermediate.

Step 2: Furan Ring Annulation

• The 7-hydroxycoumarin intermediate can undergo various reactions to introduce the furan ring. One common method is the Vilsmeier-Haack reaction to introduce a formyl group at the 6-position, followed by reaction with a suitable reagent to form the furan ring.

• Alternatively, a Claisen rearrangement of a 7-allyloxy derivative can be employed, followed by ozonolysis and cyclization.

• For the specific target compound, a more direct approach might involve the reaction of the 7-hydroxycoumarin with a reagent that provides the dimethylfuran moiety.

Analytical and Characterization Techniques

The structural elucidation and purity assessment of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one would rely on a combination of modern analytical techniques. These methods are standard for the characterization of novel organic molecules.[3]

Technique	Purpose	Expected Observations
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation of proton and carbon environments.	Signals corresponding to the aromatic protons of the chromenone and furan rings, the methyl and propyl substituents, and the carbonyl carbon.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	A molecular ion peak corresponding to the exact mass of the compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak indicating the purity of the compound.[4]
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for the carbonyl group of the lactone, aromatic C-H, and C-O-C stretching vibrations.
Elemental Analysis	Confirmation of the empirical formula.	The percentage composition of Carbon, Hydrogen, and Oxygen should match the calculated values for C₁₆H₁₆O₃.

Potential Biological Activities and Therapeutic Applications

The furochromenone scaffold is a well-established pharmacophore present in numerous natural and synthetic compounds with a wide range of biological activities.[1][5] While the specific activity of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one has not been reported, its structural similarity to other bioactive furochromenones suggests several potential therapeutic applications.

Anticancer Activity

Many furo[3,2-c]pyran-4-ones and furo[3,2-c]chromen-4-ones have demonstrated significant anticancer properties.[5] For instance, certain derivatives have shown potent growth inhibition against breast cancer cell lines (MCF-7) and colon cancer cell lines (HCT-15).[5] The mechanism of action for some related compounds involves the alkylation of DNA.[6]

Antimicrobial Activity

Furo[3,2-g]chromenes have been investigated for their antimicrobial properties.[7] The evaluation of novel furochromenone derivatives against various bacterial and fungal strains has shown promising results, with some compounds exhibiting significant inhibitory effects.[7][8]

Neuroprotective Effects

Derivatives of 4-oxo-4H-furo[2,3-h]chromene have been explored as potential multi-target-directed ligands for neurodegenerative diseases like Alzheimer's disease.[1] These compounds have been shown to inhibit key enzymes such as cholinesterases and β-secretase.[1]

Anti-inflammatory Activity

The anti-inflammatory potential of benzofuran- and chromone-based compounds is attributed to their ability to target cyclooxygenase and lipoxygenase enzymes.[1]

Caption: Potential biological activities of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one based on its structural class.

Experimental Protocols for Biological Evaluation

To investigate the potential biological activities of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, a series of in vitro and in vivo assays would be necessary.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a standard method to assess the cytotoxic effects of a compound on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in 96-well plates at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Serial Dilution: Perform serial dilutions of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one in a 96-well plate containing broth medium.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates under appropriate conditions for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion

3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one represents an interesting, yet underexplored, member of the furochromenone family. Based on the extensive research on related compounds, it holds significant potential for various therapeutic applications, including oncology, infectious diseases, and neurodegenerative disorders. This technical guide provides a foundational framework for researchers to initiate further investigation into the synthesis, characterization, and biological evaluation of this promising molecule. The proposed synthetic strategies and analytical protocols offer a clear path forward for its chemical exploration, while the outlined biological assays can be employed to uncover its therapeutic potential. Further research is warranted to fully elucidate the pharmacological profile of this specific derivative and to validate its potential as a lead compound in drug discovery programs.

References

• Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods. (2024, August 12). National Center for Biotechnology Information. Retrieved from [Link]

• A Novel Furocoumarin Derivative, 5-((diethylamino)me-13 thyl)-3-phenyl-7H-furo [3,2-g] chromen-7-one Upregulates Melanin Synthesis via the Activation of cAMP/PKA and MAPKs Signal Pathway: In Vitro and In Vivo Study. (2022, November 16). MDPI. Retrieved from [Link]

• Design and synthesis of highly oxygenated furo[3,2-c]pyran-4-ones and furo. (n.d.). Beilstein Archives. Retrieved from [Link]

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• Synthetic strategies, characterization and antimicrobial evaluation of novel angular heteroannulated furo[3,2-g]chromenes. (2023, July 24). ResearchGate. Retrieved from [Link]

• Synthesis and biological profile of substituted hexahydrofuro[3,4‐ b ]furans, a novel class of bicyclic acyl‐acyl carrier protein (ACP) thioesterase inhibitors. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Separation and simultaneous quantification of nine furanocoumarins from Radix Angelicae dahuricae using liquid chromatography with tandem mass spectrometry for bioavailability determination in rats. (2015, December 15). PubMed. Retrieved from [Link]

• (PDF) Synthesis , Characterization and Biological activity of new derivatives of Chromen-2-one. (2025, August 7). ResearchGate. Retrieved from [Link]

• (PDF) Design, Characterization and Antimicrobial Efficiency of Novel Annulated Furo[3'',2'':6',7']Chromeno[3',4':4,5]Furo[3,2-b]Pyridines. (2023, October 19). ResearchGate. Retrieved from [Link]

• Synthesis of novel spiro[chromeno[2,3-d][1][5][9]thiadiazolo[3,2-a] pyrimidines via an isatin-based three-component reaction. (2025, May 12). National Center for Biotechnology Information. Retrieved from [Link]

• Stereocontrolled construction of 3H-furo[3,4-b]chromen-1(9H)-one scaffolds via organocatalyzed Michael addition and the following intramolecular dehydration. (n.d.). RSC Publishing. Retrieved from [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. (2022, January 10). Aptuit. Retrieved from [Link]

• 3,4-dimethyl furan, 20843-07-6. (n.d.). The Good Scents Company. Retrieved from [Link]

• Unprecedented formation of 3-(tetrahydrofuran-2-yl)-4H-chromen-4-one in a reaction between 3,3a-dihydro-9H-furo[3,4-b]chromen-9-one and malononitrile. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic Acid. (2021, December 6). MDPI. Retrieved from [Link]

• 3,4-dimethyl-9,10-dihydrocyclopenta[c]furo[2,3-f]chromen-7(8h)-one. (n.d.). PubChemLite. Retrieved from [Link]

• 2,3,4-trimethyl-9-phenyl-7h-furo[2,3-f]chromen-7-one. (n.d.). PubChemLite. Retrieved from [Link]

• 4,9-dimethyl-3-(naphthalen-2-yl)-7H-furo[2,3-f]chromen-7-one. (n.d.). PubChem. Retrieved from [Link]

• 9-(3-AZANYLPROPOXY)FURO(3,2-G)CHROMEN-7-ONE. (n.d.). Inxight Drugs. Retrieved from [Link]

• Utility of 3-Acetyl-6-bromo-2H-chromen-2-one for the Synthesis of New Heterocycles as Potential Antiproliferative Agents. (2015, December 4). MDPI. Retrieved from [Link]9760)

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Structural and Analytical Profiling of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one: Molecular Weight Determination and Pharmacological Implications

Executive Summary

In the development of novel photochemotherapeutic and antimicrobial agents, the precise structural and physicochemical characterization of active pharmaceutical ingredients (APIs) is paramount. 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is a highly substituted angular furocoumarin. With a calculated molecular weight of 256.30 g/mol , this compound occupies an optimal physicochemical space for cellular membrane permeation and DNA intercalation. This whitepaper provides an in-depth technical guide on the theoretical derivation of its molecular weight, the self-validating analytical protocols required for its empirical confirmation, and the pharmacological causality linking its mass to its mechanism of action.

Structural Elucidation and Theoretical Molecular Weight

To understand the molecular weight of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, we must deconstruct its molecular scaffold. The core structure is furo[2,3-f]chromen-7-one , an angular furocoumarin (allopsoralen/angelicin derivative) characterized by a fused tricyclic system comprising a furan ring, a central benzene ring, and a pyrone ring 1.

The unsubstituted furo[2,3-f]chromen-7-one core has the chemical formula C11​H6​O3​ . The addition of specific alkyl substituents drastically alters its mass and lipophilicity:

• Two Methyl Groups (3,4-dimethyl): Replaces two hydrogen atoms with two −CH3​ groups.

• One Propyl Group (9-propyl): Replaces one hydrogen atom with a −CH2​CH2​CH3​ group.

Net substitution adds 5 carbon atoms and 10 hydrogen atoms to the base formula, resulting in the final molecular formula of C16​H16​O3​ .

Quantitative Physicochemical Data

The quantitative mass parameters and predicted drug-likeness metrics (Lipinski's Rule of 5) are summarized below. These values are critical for predicting the compound's pharmacokinetic behavior, as molecular weights under 500 Da are highly correlated with oral bioavailability [[2]]().

Parameter	Value	Pharmacological Implication
Molecular Formula	C16​H16​O3​	Defines the exact atomic composition.
Average Molecular Weight	256.30 g/mol	Ideal for rapid cellular membrane diffusion (< 500 Da).
Monoisotopic Exact Mass	256.1099 Da	Target mass for High-Resolution Mass Spectrometry.
Expected [M+H]+ Ion	257.1172 m/z	Primary adduct observed in positive ESI mode.
LogP (Estimated)	~3.9	High lipophilicity; drives partitioning into lipid bilayers.
Hydrogen Bond Donors	0	Enhances permeability by reducing desolvation energy.
Hydrogen Bond Acceptors	3	Sufficient for target receptor/DNA binding interactions.

Analytical Protocol: Self-Validating LC-HRMS Workflow

Empirical validation of the 256.30 g/mol molecular weight requires High-Resolution Mass Spectrometry (HRMS). As an application scientist, I have designed the following protocol not just to detect the mass, but to act as a self-validating system . By incorporating an internal standard and enforcing strict isotopic pattern matching, this workflow eliminates false positives caused by isobaric isomers (such as linear psoralen derivatives with identical molecular weights).

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standardization

• Action: Dissolve 1 mg of the compound in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL in a 50:50 Methanol:Water matrix. Spike the sample with 100 ng/mL of a deuterated internal standard (e.g., Psoralen- d5​ ).

• Causality: The highly lipophilic nature of the propyl and dimethyl groups (LogP ~3.9) necessitates methanol to prevent compound precipitation. The deuterated internal standard provides a stable reference point to correct for ionization suppression and mass drift, ensuring the quantitative mass measurement is self-validating.

Step 2: Chromatographic Separation (RP-HPLC)

• Action: Inject 5 µL onto a C18 reverse-phase column (2.1 x 100 mm, 1.7 µm particle size). Utilize a gradient elution of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B), ramping from 5% B to 95% B over 10 minutes.

• Causality: The non-polar C18 stationary phase effectively retains the lipophilic C16​H16​O3​ scaffold. The acidic mobile phase ensures the compound remains in a neutral state during separation, preventing peak tailing and resolving it from potential structural isomers.

Step 3: Positive Electrospray Ionization (ESI+)

• Action: Operate the ESI source in positive mode. Set the capillary voltage to 3.5 kV and the desolvation temperature to 350°C.

• Causality: The carbonyl oxygen on the chromen-7-one ring acts as a strong Lewis base. In the presence of formic acid, it readily accepts a proton to form a highly stable [M+H]+ ion. Positive mode yields exponentially higher sensitivity for this specific scaffold compared to negative mode.

Step 4: Mass Analysis & Isotopic Validation

• Action: Scan using a Quadrupole Time-of-Flight (Q-TOF) analyzer. Extract the exact mass at m/z 257.1172 with a mass tolerance window of < 2 ppm.

• Causality: Relying solely on the monoisotopic mass is analytically insufficient. The system self-validates by comparing the experimental M+1 peak intensity to the theoretical model. Because the molecule contains 16 carbon atoms, the M+1 ( 13C ) peak must be exactly ~17.6% the intensity of the parent peak. If the isotopic fidelity score exceeds 95%, the molecular formula is definitively confirmed.

Workflow for the LC-HRMS molecular weight determination of the furocoumarin derivative.

Pharmacological Relevance of the 256.30 Da Mass

The specific molecular weight and atomic arrangement of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one directly dictate its mechanism of action in photochemotherapy (PUVA therapy) and antimicrobial applications 3.

Steric Hindrance and DNA Intercalation

Furocoumarins exert their primary biological effect by intercalating into the DNA double helix in the dark, followed by a UV-A light-activated [2+2] photocycloaddition with pyrimidine bases (such as thymine) 4.

The molecular weight of 256.30 g/mol is achieved by adding bulky propyl and dimethyl groups to the angular furocoumarin core. This has two profound pharmacological consequences:

• Enhanced Lipophilicity: The added alkyl mass increases the compound's affinity for hydrophobic environments, allowing it to easily cross bacterial cell walls and human nuclear membranes.

• Monoadduct Restriction: Linear furocoumarins (psoralens) can react twice, forming interstrand DNA cross-links which are highly mutagenic. In contrast, the kinked angular structure of the furo[2,3-f]chromen-7-one core, combined with the steric bulk of the 256.30 Da mass, physically prevents the molecule from aligning properly for a second cycloaddition. Consequently, it forms only monoadducts . This induces targeted apoptosis in hyperproliferative cells or pathogens while drastically reducing the risk of long-term carcinogenicity.

Pharmacological pathway of angular furocoumarins from membrane permeation to DNA monoadduct formation.

References

• PubChem - National Institutes of Health.3,5-dimethyl-6-propyl-7H-furo[3,2-g]chromen-7-one (Isomeric Reference).
• MDPI - Molecules.New Synthetic Routes to Furocoumarins and Their Analogs: A Review.
• PMC - National Institutes of Health.Mechanisms of DNA damage, repair and mutagenesis.
• PMC - National Institutes of Health.Psoralen Derivatives: Recent Advances of Synthetic Strategy and Pharmacological Properties.

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A Comprehensive Technical Guide to the Natural Sources of Furocoumarin Derivatives

Abstract

Furocoumarins are a significant class of naturally occurring bioactive compounds, renowned for their potent photosensitizing, phototoxic, and therapeutic properties. This technical guide provides an in-depth exploration of the natural origins of furocoumarin derivatives for researchers, scientists, and drug development professionals. We will delve into the botanical distribution of these compounds, their biosynthetic pathways, and detailed methodologies for their extraction, isolation, and characterization. Furthermore, this guide will elucidate the diverse pharmacological and toxicological profiles of prominent furocoumarins, offering insights into their mechanisms of action and potential therapeutic applications.

Introduction: The Chemical Ecology and Significance of Furocoumarins

Furocoumarins are secondary metabolites produced by a variety of plants as a defense mechanism against herbivores, insects, and microbial pathogens.[1] Their chemical structure consists of a furan ring fused to a coumarin (a benzopyran-2-one) nucleus.[1][2] This fusion can occur in two primary ways, giving rise to the two major classes of furocoumarins: linear and angular. Psoralen is the parent compound of the linear furocoumarins, while angelicin is the parent of the angular furocoumarins.[1][2]

The biological activity of many furocoumarins is intrinsically linked to their ability to absorb ultraviolet A (UVA) radiation. Upon photoactivation, they can intercalate into DNA and form covalent adducts with pyrimidine bases, leading to DNA cross-linking, which can inhibit replication and transcription, ultimately inducing apoptosis.[3] This photosensitizing property is the basis for their use in photochemotherapy (PUVA) for skin disorders like psoriasis and vitiligo, but it is also responsible for the phototoxic reactions, such as phytophotodermatitis, observed after contact with certain plants followed by sun exposure.[4][5]

This guide will serve as a comprehensive resource for the scientific community, providing the foundational knowledge and technical details necessary for the exploration and utilization of these fascinating natural products.

Botanical Distribution of Furocoumarin Derivatives

Furocoumarins are not ubiquitously distributed in the plant kingdom but are predominantly found in a few specific plant families. The most notable of these are:

• Apiaceae (Umbelliferae): This family, which includes celery, parsnip, parsley, and giant hogweed, is a rich source of both linear and angular furocoumarins.[1][6][7]

• Rutaceae: This family, encompassing citrus fruits like grapefruit, limes, lemons, and bergamot oranges, is a primary source of linear furocoumarins.[1][8][9]

• Moraceae: The fig family, particularly the milky sap of the common fig (Ficus carica), contains significant amounts of psoralen and other linear furocoumarins.[1][10]

• Fabaceae (Leguminosae): Certain members of the legume family, such as Psoralea corylifolia (Babchi), are well-known for their high content of psoralen and angelicin.[1][10][11]

The concentration and specific types of furocoumarins can vary significantly between plant species, within different parts of the same plant (roots, leaves, fruits, seeds), and can be influenced by environmental factors and developmental stage.[1][6]

Table 1: Quantitative Distribution of Key Furocoumarins in Selected Natural Sources

Plant Source	Family	Furocoumarin(s)	Concentration (ng/g fresh weight)	Reference(s)
Fresh Parsley (Petroselinum crispum)	Apiaceae	Psoralen, Bergapten, Xanthotoxin	Total: 23,215	[10][11][12]
Grapefruit (Citrus paradisi)	Rutaceae	Bergapten, Bergamottin, 6',7'-dihydroxybergamottin	Total: 21,858	[10][11][12]
Lime (Citrus aurantiifolia)	Rutaceae	Bergapten, Bergamottin, Isopimpinellin	Total: 9,151	[10][11][12]
Celery (Apium graveolens)	Apiaceae	Psoralen, Bergapten, Xanthotoxin	Varies significantly	[10][13]
Parsnip (Pastinaca sativa)	Apiaceae	Psoralen, Xanthotoxin, Bergapten, Imperatorin	Can be very high	[7][13]
Fig (Ficus carica)	Moraceae	Psoralen, Bergapten	Present in sap	[10]
Babchi Seeds (Psoralea corylifolia)	Fabaceae	Psoralen, Angelicin	High concentrations	[14]

Biosynthesis of Furocoumarins

The biosynthesis of furocoumarins is a complex process that originates from the phenylpropanoid pathway, a major route for the synthesis of a wide array of plant secondary metabolites.

Diagram 1: Generalized Biosynthetic Pathway of Furocoumarins

Caption: Generalized biosynthetic pathway of linear and angular furocoumarins.

The pathway begins with the amino acid L-phenylalanine, which is converted through a series of enzymatic steps to umbelliferone (7-hydroxycoumarin). Umbelliferone serves as a crucial branch point for the synthesis of both linear and angular furocoumarins. The subsequent steps involve prenylation and cyclization reactions catalyzed by specific prenyltransferases and cytochrome P450 monooxygenases to form the furan ring, leading to the diverse array of furocoumarin derivatives found in nature.

Extraction and Purification Methodologies

The successful isolation of furocoumarins from their natural sources is a critical step for their study and potential application. The choice of extraction and purification methods depends on the plant matrix, the specific furocoumarins of interest, and the desired scale of isolation.

Extraction Protocols

Protocol 1: Extraction of Furocoumarins from Apiaceae Vegetables (e.g., Celery, Parsley)

This protocol is adapted from methodologies described for the analysis of furocoumarins in vegetables.[9][15]

• Sample Preparation: Homogenize fresh or freeze-dried plant material (e.g., 10 g) to a fine powder or paste.

• Solvent Extraction:

  • Add 40 mL of ethyl acetate to the homogenized sample.

  • Shake the suspension for 30 minutes at room temperature.

  • Decant the solvent.

  • Repeat the extraction with another 40 mL of ethyl acetate.

• Filtration and Concentration:

  • Combine the ethyl acetate extracts and filter through anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Re-dissolution: Re-dissolve the dried extract in a suitable solvent (e.g., methanol or ethyl acetate) for further analysis or purification.[9]

Protocol 2: Extraction of Furocoumarins from Citrus Peels

This protocol is based on established methods for extracting furocoumarins from citrus species.[11][12]

• Sample Preparation: Air-dry and powder the citrus peels (e.g., 2.0 g).

• Solvent Extraction:

  • Extract the powdered peel with 15 mL of methanol in a shaking water bath for 30 minutes at 25°C.

  • Centrifuge the mixture at 10,000 x g for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process two more times.

• Concentration:

  • Pool the supernatants and evaporate to dryness using a vacuum rotary evaporator.

• Storage: Store the crude extract in a cool, dark place until further processing.

Protocol 3: Extraction of Psoralen from Psoralea corylifolia Seeds

This protocol is a well-established method for isolating psoralen from its most common source.[16][17]

• Sample Preparation: Crush the dried seeds of Psoralea corylifolia into a coarse powder.

• Soaking and Leaching:

  • Soak the powdered seeds in a 50% aqueous ethanol solution.

  • Filter the leaching solution.

• Solvent Removal and Precipitation:

  • Distill the filtrate to remove the ethanol, which will result in the precipitation of a slurry.

• Methanol Dissolution and Decoloration:

  • Dissolve the sediment in methanol.

  • Treat the methanolic solution with activated carbon to decolorize it.

• Crystallization:

  • Evaporate the methanol. A lamellar crystal will form after the sediment is left to stand overnight.

  • The resulting crystal can be further purified by recrystallization from methanol to yield white, needle-like crystals of pure psoralen.[16][17]

Purification Techniques

Following crude extraction, further purification is often necessary to isolate individual furocoumarin derivatives.

• Column Chromatography: This is a widely used technique for the separation of furocoumarins. Silica gel is a common stationary phase, and a gradient elution with a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate) is typically employed.

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC is a powerful tool for the final purification of furocoumarins to a high degree of purity. Reversed-phase columns (e.g., C18) are commonly used with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.

Analytical Characterization

Accurate identification and quantification of furocoumarins are essential for research and quality control.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a robust and widely used method for the analysis of furocoumarins.

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of water (often with a small amount of acid like formic acid) and acetonitrile or methanol is commonly employed.

• Detection: Furocoumarins exhibit strong UV absorbance, typically in the range of 220-330 nm. A photodiode array (PDA) detector allows for the acquisition of UV spectra, which can aid in peak identification.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers superior sensitivity and selectivity for the analysis of furocoumarins, especially in complex matrices.

• Chromatography: UPLC provides faster analysis times and better resolution than conventional HPLC. A C18 or other suitable reversed-phase column is used.

• Ionization: Electrospray ionization (ESI) in positive mode is commonly used for furocoumarins.

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity for quantification by monitoring specific precursor-to-product ion transitions for each analyte.

Table 2: Exemplary UPLC-MS/MS Parameters for Furocoumarin Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference(s)
Psoralen	187.1	131.1	[13][18]
Angelicin	187.1	159.1	[14]
Bergapten	217.1	202.1	[13][18]
Xanthotoxin	217.1	202.1	[13][18]
Imperatorin	271.1	203.1	[13]
Isopimpinellin	247.1	217.0	[18]

Pharmacological and Toxicological Profiles

Furocoumarins exhibit a wide range of biological activities, from therapeutic to toxic.

Pharmacological Activities

• Anticancer Activity: Several furocoumarins have demonstrated significant anticancer properties.

  • Angelicin: Has been shown to induce apoptosis in various cancer cell lines, including lung and breast cancer, through both intrinsic and extrinsic pathways.[4][19][20] It can also inhibit cell proliferation by causing cell cycle arrest.[19]

  • Bergapten: Exhibits anti-inflammatory and anticancer effects. It can inhibit liver carcinogenesis by modulating signaling pathways like PI3K/Akt.[4]

  • Imperatorin: Possesses anticancer, anti-inflammatory, and neuroprotective properties.[1][6][10] Its anticancer effects are mediated through the induction of apoptosis via the mitochondrial pathway.[1]

  • Xanthotoxin (8-methoxypsoralen): Has shown a broad range of pharmacological activities, including neuroprotection, anti-inflammatory, and anticancer effects.[8] It can induce the production of reactive oxygen species (ROS) and promote apoptosis.[8]

Diagram 2: Simplified Overview of Anticancer Mechanisms of Furocoumarins

Caption: Simplified overview of the anticancer mechanisms of furocoumarins.

Toxicological Profile: Phytophotodermatitis

Phytophotodermatitis is a phototoxic inflammatory skin reaction that occurs when skin comes into contact with furocoumarin-containing plants and is subsequently exposed to UVA radiation.[8]

Mechanism:

• Absorption of UVA Radiation: Furocoumarins on the skin absorb UVA photons, which excites them to a higher energy state.

• DNA Adduct Formation: In this excited state, linear furocoumarins can form covalent bonds with pyrimidine bases in DNA, leading to the formation of monoadducts and interstrand crosslinks. This disrupts DNA replication and can lead to cell death.

• Inflammatory Cascade: The cellular damage triggers an inflammatory response, characterized by redness, edema, and blistering, which typically appears 24 to 48 hours after exposure.[8]

Conclusion and Future Perspectives

The natural world remains a vast and largely untapped reservoir of novel therapeutic agents. Furocoumarin derivatives, with their diverse botanical origins and potent biological activities, represent a compelling class of compounds for further scientific investigation and drug development. This guide has provided a comprehensive overview of the key aspects related to the natural sources of furocoumarins, from their biosynthesis and distribution to their extraction, analysis, and biological effects.

Future research should focus on the discovery of new furocoumarin derivatives from unexplored plant species, the elucidation of their precise mechanisms of action, and the development of more efficient and sustainable methods for their production, potentially through synthetic biology approaches. A deeper understanding of the structure-activity relationships of these compounds will be crucial for the design of new and improved therapeutic agents with enhanced efficacy and reduced toxicity. The continued exploration of these fascinating natural products holds great promise for addressing a range of human health challenges.

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Furo[2,3-f]chromen-7-one: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Abstract

The furo[2,3-f]chromen-7-one core, an angular furanocoumarin isomer, represents a cornerstone scaffold in medicinal chemistry.[1] Found in various natural products and readily accessible through diverse synthetic routes, this heterocyclic system exhibits a remarkable breadth of pharmacological activities.[2][3] This guide provides a comprehensive review of the furo[2,3-f]chromen-7-one class of compounds, navigating from their fundamental chemical synthesis to their multifaceted biological activities, including anticancer, neuroprotective, anti-inflammatory, and antimicrobial properties.[4][5][6] We will dissect key structure-activity relationships, present detailed experimental protocols, and explore the mechanistic underpinnings of their therapeutic potential, offering researchers and drug development professionals a thorough understanding of this promising molecular architecture.

Introduction: The Significance of the Furo[2,3-f]chromen-7-one Core

Furanocoumarins are a class of organic compounds produced by various plants, characterized by a furan ring fused with a coumarin.[1] While linear isomers like psoralen are widely known, the angular isomer, furo[2,3-f]chromen-7-one (also known as allopsoralen), has garnered significant attention as a "privileged scaffold." This designation stems from its ability to bind to multiple biological targets with high affinity, leading to a wide spectrum of therapeutic effects.[1][3]

The versatility of the furo[2,3-f]chromen-7-one skeleton allows for strategic chemical modifications, enabling the fine-tuning of its pharmacological profile. This has led to the development of derivatives with potent and selective activities, positioning them as promising leads in the quest for novel therapeutics against complex diseases such as cancer, neurodegenerative disorders, and microbial infections.[2][4][5]

Chemical Synthesis: Constructing the Core Scaffold

The synthesis of furo[2,3-f]chromen-7-one derivatives can be achieved through several strategic approaches, often starting from substituted phenols or coumarins. The choice of synthetic route is dictated by the desired substitution pattern on the final molecule.

Key Synthetic Strategies

• Claisen Rearrangement: A classical approach involves the reaction of suitable heterocyclic phenols with propargylic alcohols in an acidic medium to form ethers. These intermediates then undergo a thermal Claisen rearrangement to cyclize into the benzopyran system, often yielding a mixture of linear and angular isomers.[7] Regiospecificity can be achieved by using titanium(IV) salts of the phenols, which directs the electrocyclization to the desired position.[7]

• Intramolecular Wittig Reaction: A more recent and efficient strategy employs an intramolecular Wittig reaction. This method allows for the synthesis of furan-fused dibenzotropones, which are structurally related to the furochromenone core, in high yields under mild conditions.[8][9] This approach highlights the power of modern organophosphorus chemistry in constructing complex heterocyclic systems.

• Multicomponent Reactions: For rapid library synthesis and exploration of chemical space, one-pot multicomponent reactions are invaluable. For instance, derivatives of the related furo[3,2-c]chromene system can be synthesized by reacting 4-hydroxycoumarin, aryl aldehydes, and malononitrile, demonstrating an efficient assembly of the core structure.[10]

General Synthetic Workflow Diagram

The following diagram illustrates a generalized pathway for the synthesis of furochromene scaffolds, emphasizing the key cyclization steps.

Caption: Generalized workflow for synthesizing furo[2,3-f]chromen-7-one derivatives.

Experimental Protocol: Synthesis via Claisen Rearrangement

This protocol is a representative example for synthesizing a furo-fused chromene, adapted from established methodologies.[7]

• Ether Formation: To a solution of the selected heterocyclic phenol (1.0 eq) in a suitable solvent (e.g., acetone), add potassium carbonate (1.5 eq) and the appropriate propargylic alcohol (1.2 eq).

• Reaction Monitoring: Stir the mixture at reflux for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the starting phenol is consumed, filter the reaction mixture and evaporate the solvent under reduced pressure.

• Purification of Ether: Purify the resulting crude ether intermediate using column chromatography on silica gel.

• Cyclization: Dissolve the purified ether in a high-boiling point solvent, such as N,N-diethylaniline.

• Thermal Rearrangement: Heat the solution to reflux (approx. 215°C) for 2-4 hours to induce the Claisen rearrangement and subsequent cyclization.

• Final Purification: After cooling, dilute the mixture with a suitable organic solvent (e.g., dichloromethane), wash with dilute acid (e.g., 1M HCl) to remove the aniline, and then with brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the final furochromene product by column chromatography.

Pharmacological Profile and Therapeutic Applications

The furo[2,3-f]chromen-7-one scaffold is a versatile pharmacophore, demonstrating a wide array of biological activities against various pathological conditions.

Anticancer Activity

Furochromone derivatives have emerged as potent anticancer agents, acting through multiple mechanisms to inhibit tumor growth and induce cell death.

• Mechanism of Action:

  • Induction of Apoptosis: Certain derivatives, such as 3,5-dimethyl-7H-furo[3,2-g]chromen-7-one (DMFC), have been shown to induce apoptosis in human hepatoma (HepG2) cells through both extrinsic and intrinsic pathways in a p53-dependent manner.[5]

  • Enzyme Inhibition: Hybrid molecules incorporating the furo[2,3-d]pyrimidone scaffold have demonstrated significant inhibition of the Epidermal Growth Factor Receptor (EGFR), a key target in hepatocellular carcinoma.[11][12] Additionally, derivatives have been designed to selectively inhibit tumor-associated carbonic anhydrase isoforms IX and XII, which are crucial for tumor survival in hypoxic environments.[13]

  • Cytotoxicity: Novel furochromonyl compounds synthesized from the natural product khellin have shown potent cytotoxic effects against a broad panel of cancer cell lines, with particular efficacy noted against breast and liver cancer cells.[2]

• Signaling Pathway: p53-Dependent Apoptosis

Caption: Induction of apoptosis by furochromone derivatives via the p53 pathway.[5]

• Quantitative Data: Anticancer Activity

Compound ID	Cancer Cell Line	Target/Mechanism	IC₅₀ (µM)	Reference
DMFC	HepG2 (Liver)	p53-dependent apoptosis	8.46	[5]
K11	Multiple lines	Cytotoxicity	< 10	[2]
10a	HepG2 (Liver)	EGFR Inhibition	7.72	[11][12]
9d	PC-3 (Prostate)	Cytotoxicity	3.8	[14]
9d	MCF-7 (Breast)	Cytotoxicity	2.8	[14]

Neuroprotective and CNS Activity

The scaffold has also been explored for its potential in treating neurodegenerative diseases and mood disorders.

• Multi-Target Inhibition for Alzheimer's Disease: Furo[2,3-h]chromene derivatives have been identified as multi-target-directed ligands, simultaneously inhibiting key enzymes implicated in Alzheimer's disease pathology: acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and β-secretase (BACE-1).[4]

• Antidepressant-like Effects: A series of 9-alkoxy-7H-furo[3,2-g]chromen-7-ones demonstrated antidepressant-like activity in animal models, significantly reducing immobility time in the forced swimming test.[15]

Anti-inflammatory and Antimicrobial Properties

• Anti-inflammatory Action: Certain hydrazone derivatives of the furochromone core exhibit significant inhibitory effects against cyclooxygenase-2 (COX-2) and lipoxygenases (LOX-5 and LOX-15), key enzymes in the inflammatory cascade.[4]

• Antimicrobial Spectrum: Various furo[3,2-c]chromene derivatives have shown promising in vitro activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains like Candida albicans.[10][14] For example, one derivative exhibited excellent activity against Bacillus subtilis, Micrococcus luteus, and Escherichia coli.[10]

Structure-Activity Relationship (SAR) Insights

The biological activity of furo[2,3-f]chromen-7-one compounds is highly dependent on the nature and position of substituents on the tricyclic core.

• Substitutions on the Furan Ring: Modifications at the C-2 and C-3 positions of the furan moiety significantly impact activity. For instance, introducing substituted phenyl groups at C-2 has been shown to influence potency against COX-2 and cholinesterases.[4]

• Substitutions on the Chromene Ring: The substitution pattern on the benzopyran part of the molecule is critical. Electron-donating groups at the C-7 position of the related chromene scaffold are known to enhance pharmacological activity, whereas electron-withdrawing groups tend to decrease it.[3]

• Hybrid Molecules: Linking the furochromone scaffold to other pharmacophores, such as pyrimidones or thiazolidinediones, has proven to be a successful strategy for creating potent and selective agents, particularly in the context of anticancer drug design.[2][11]

SAR Visualization

Caption: Key positions on the furochromone scaffold for modification and their general impact on biological activity.

Future Perspectives and Conclusion

The furo[2,3-f]chromen-7-one scaffold and its isomers have unequivocally demonstrated their value in medicinal chemistry. Their synthetic tractability and diverse pharmacological profile make them an attractive starting point for the development of next-generation therapeutics.

Future research should focus on:

• Optimizing Selectivity: Designing derivatives with high selectivity for specific enzyme isoforms or receptor subtypes to minimize off-target effects and improve safety profiles.

• Exploring New Targets: Screening existing and novel furochromone libraries against a wider range of biological targets to uncover new therapeutic applications.

• Improving Pharmacokinetics: Modifying the scaffold to enhance drug-like properties such as solubility, metabolic stability, and oral bioavailability.

• Advanced Drug Delivery: Developing novel formulations or drug delivery systems to target furochromone derivatives specifically to diseased tissues, such as tumors, thereby increasing efficacy and reducing systemic toxicity.

References

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• Synthesis and antidepressant-like action of 9-alkoxy-7H-furo[3,2-g] chromen-7-ones in mice. PubMed. [Link]

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• Furo-fused 2H-chromenes: synthesis and photochromic properties. Canadian Science Publishing. [Link]

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• Furo[2,3-h]Chromones and Pyrano[2′,3′:5,6]Chromeno [4,3-B]Pyridines Based on Natural Isoflavones. ResearchGate. [Link]

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• Synthesis of plurisubstituted furo[3,2-b]pyrans and furo[3,2-b]chromenes from D-glucose. ResearchGate. [Link]

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discovery and history of angular furocoumarins

The Discovery, Evolution, and Clinical Trajectory of Angular Furocoumarins: A Technical Whitepaper

Executive Summary

Furocoumarins are a highly reactive class of phytochemicals characterized by a furan ring fused to a coumarin backbone. While linear furocoumarins (psoralens) have been historically utilized in photochemotherapy (PUVA) for dermatological conditions, their propensity to form DNA interstrand cross-links (ISCs) results in severe phototoxicity and genotoxicity[1]. The discovery of angular furocoumarins —most notably angelicin—marked a critical paradigm shift in drug development. Due to their angular molecular geometry, these compounds are sterically hindered from forming ISCs, restricting their photoreactivity to safer, repairable monoadducts[2]. This whitepaper explores the historical discovery, biosynthetic evolution, chemical synthesis, and mechanistic advantages of angular furocoumarins.

Historical Context and Evolutionary Discovery

The medicinal use of furocoumarin-rich plants dates back to 3000 BCE, when ancient Egyptians applied the sap of Ammi majus and ancient Indian Ayurvedic practitioners utilized Psoralea corylifolia to treat vitiligo via sunlight exposure[3][4]. However, the specific isolation of angular furocoumarins occurred much later, with the extraction of angelicin from the roots and leaves of Angelica archangelica[4][5].

From an evolutionary biology perspective, angular furocoumarins are hypothesized to have emerged as an advanced botanical defense mechanism. Many herbivorous insects, such as the Black Swallowtail butterfly (Papilio polyxenes), evolved cytochrome P450 monooxygenases capable of rapidly metabolizing linear psoralens[2]. In response, plants developed angular furocoumarins, which bind to the active sites of these insect P450 enzymes and inhibit them, thereby evading the insect's metabolic defenses[2].

Biosynthetic Pathways & Structural Divergence

The structural divergence between linear and angular furocoumarins is dictated by the specific fusion position of the furan ring on the coumarin nucleus. In linear psoralens, the fusion occurs at the 6,7-position. In angular angelicins, the fusion occurs at the 7,8-position[5].

Biosynthetically, both classes originate from the precursor umbelliferone. The pathway bifurcates when umbelliferone is converted into either marmesin (the linear intermediate) or columbianetin (the angular intermediate)[6]. The subsequent conversion of columbianetin to angelicin is catalyzed by angelicin synthase (CYP71AJ4), a specialized cytochrome P450 enzyme[2][6].

Biosynthetic divergence of linear and angular furocoumarins from umbelliferone.

Chemical Synthesis of Angular Furocoumarins

To harness the monofunctional binding properties of angular furocoumarins for modern photochemotherapy, synthetic derivatives such as 4,5'-dimethylangelicin and 6,4,4'-trimethylangelicin (TMA) have been developed to optimize DNA affinity and solubility[7][8].

Protocol 1: Synthesis of Furo[2,3-h]coumarin Derivatives

This protocol describes the classical annelation of a furan ring to a coumarin backbone via intermolecular cyclocondensation[9][10].

• Precursor Preparation (Williamson Ether Synthesis): React 7-hydroxycoumarin with an α-halo ketone (e.g., phenacyl bromide) in refluxing acetone. Add anhydrous K₂CO₃ as a base. Reflux for 4 hours to yield the 7-O-keto ether intermediate.

• Cyclization: Isolate the keto ether and treat it with polyphosphoric acid (PPA) at 100°C for 2 hours.

• Quenching & Extraction: Pour the hot reaction mixture over crushed ice to quench the acid. Extract the aqueous layer utilizing ethyl acetate (3x 50 mL).

• Purification (Self-Validation): Purify the crude product using silica gel column chromatography (hexane/ethyl acetate gradient). Validate the angular fusion (7,8-position) via ¹H-NMR spectroscopy, specifically looking for the disappearance of the C-8 proton signal, which confirms the angular ring closure rather than the linear (6,7) closure[9]. Causality Check: The choice of 7-hydroxycoumarin with an unsubstituted 8-position sterically and electronically directs the PPA-catalyzed electrophilic aromatic substitution to the 8-position, ensuring the angular geometry of the resulting furocoumarin[10].

Photochemical Mechanism of Action

The therapeutic efficacy of furocoumarins relies on their ability to intercalate between DNA base pairs in the dark. Upon exposure to UVA radiation (320–400 nm), the molecules undergo a [2+2] photocycloaddition with the 5,6-double bond of pyrimidines (primarily thymine)[7][11].

While linear psoralens possess a geometry that allows both their furan and pyrone double bonds to sequentially react with opposite DNA strands (forming lethal ISCs), angular furocoumarins are sterically restricted[2][12]. The angular fusion prevents the alignment required for a second photon absorption and reaction, limiting the damage strictly to monoadducts[11][12]. These monoadducts effectively halt cellular hyperproliferation but are efficiently repaired by the cell's nucleotide excision repair (NER) machinery, drastically reducing skin phototoxicity and mutagenic risk[2].

Photochemical mechanism of angular furocoumarins forming DNA monoadducts.

Protocol 2: DNA Photobinding and Exonuclease Mapping Assay

To rigorously prove that a newly synthesized angular furocoumarin acts strictly as a monofunctional reagent, researchers utilize high-resolution exonuclease mapping[8].

• Dark Intercalation: Incubate a known sequence of target DNA (e.g., E. coli lac I gene fragments) with the angular furocoumarin (e.g., TMA) in Tris-EDTA buffer at 4°C for 30 minutes in complete darkness to establish thermodynamic equilibrium[8].

• UVA Irradiation: Irradiate the DNA-drug complex using a 365 nm UVA lamp (dose: 2–5 J/cm²) on an ice bath to prevent thermal DNA denaturation.

• Exonuclease Digestion: Treat the photo-modified DNA with T4 DNA polymerase. This enzyme possesses a highly active 3'→5' exonuclease function[8].

• Sequencing Gel Analysis: Run the digested fragments on a denaturing polyacrylamide sequencing gel alongside standard Sanger sequencing lanes. Causality & Self-Validation: The 3'→5' exonuclease activity of T4 DNA polymerase is physically blocked by bulky furocoumarin adducts[8]. By visualizing the exact termination bands on the sequencing gel, the assay self-validates both the precise sequence specificity (preferentially AT-rich regions) and the absence of strand breaks or cross-links, definitively proving the monofunctional nature of the angular compound[8].

Quantitative Data Analysis: Linear vs. Angular Furocoumarins

The structural differences between the two classes yield vastly different photochemical and biological profiles, summarized below:

Pharmacological Feature	Linear Furocoumarins (e.g., Psoralen, 8-MOP)	Angular Furocoumarins (e.g., Angelicin, TMA)
Furan Ring Fusion Site	6,7-position (Linear geometry)	7,8-position (Angular geometry)[5]
DNA Photoreaction	Monoadducts + Interstrand Cross-links (ISC)	Monoadducts Only (Sterically restricted)[2]
Phototoxicity Profile	High (Severe erythema, blistering)	Low (Rapidly repaired by cellular mechanisms)[2][7]
Evolutionary Function	Susceptible to insect P450 metabolism	Evades/Inhibits insect P450 metabolism[2]
Primary Clinical Utility	PUVA therapy (Psoriasis, Vitiligo)	Experimental photochemotherapy, Anti-cancer[5][7]

References

• New monofunctional reagents for DNA as possible agents for the photochemotherapy of psoriasis: derivatives of 4,5'-dimethylangelicin - National Institutes of Health (NIH). Available at:[Link][7]

• Furocoumarins in Natural Essential Oils: Overview, Benefits and Risks - VIPSEN. Available at: [Link][3]

• Monofunctional angular furocoumarins: sequence specificity in DNA photobinding of 6,4,4'-trimethylangelicin and other angelicins - National Institutes of Health (NIH). Available at:[Link][8]

• Angelicin - Wikipedia. Available at:[Link][4]

• Synthesis and photooxygenation of angular furocoumarins: Isopsedopsoralen and allopsoralen - ResearchGate. Available at:[Link][9]

• Angular furoquinolinones, psoralen analogs: novel antiproliferative agents for skin diseases - National Institutes of Health (NIH). Available at:[Link][11]

• Angelicin—A Furocoumarin Compound With Vast Biological Potential - Frontiers. Available at:[Link][2]

• Recent advances in the synthesis and applications of furocoumarin derivatives - Chinese Chemical Society. Available at: [Link][10]

• Biosynthesis of angular furanocoumarins - Canadian Science Publishing. Available at:[Link][6]

• Photochemical and photobiological properties of furocoumarins and homologues drugs - ResearchGate. Available at:[Link][1]

• Angelicin - Grokipedia - Grokipedia. Available at: [Link][5]

• Angelicin—A Furocoumarin Compound With Vast Biological Potential - PMC - National Institutes of Health (NIH). Available at:[Link][12]

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• 2. Frontiers | Angelicin—A Furocoumarin Compound With Vast Biological Potential [frontiersin.org]
• 3. vipsen.vn [vipsen.vn]
• 4. Angelicin - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. New monofunctional reagents for DNA as possible agents for the photochemotherapy of psoriasis: derivatives of 4,5'-dimethylangelicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Monofunctional angular furocoumarins: sequence specificity in DNA photobinding of 6,4,4'-trimethylangelicin and other angelicins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Recent advances in the synthesis and applications of furocoumarin derivatives [ccspublishing.org.cn]
• 11. Angular furoquinolinones, psoralen analogs: novel antiproliferative agents for skin diseases. Synthesis, biological activity, mechanism of action, and computer-aided studies [pubmed.ncbi.nlm.nih.gov]
• 12. Angelicin—A Furocoumarin Compound With Vast Biological Potential - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Application Note: Regioselective Synthesis and Mechanistic Protocol for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Introduction

Furocoumarins are a critical class of heterocyclic compounds with profound pharmacological significance, particularly in the treatment of skin diseases via PUVA (psoralen + UVA) therapy and as potential anti-cancer and anti-arrhythmic agents[1]. Angular furocoumarins, such as the allopsoralen derivative 3,4-dimethyl-9-propylfuro[2,3-f]chromen-7-one, exhibit reduced phototoxicity compared to their linear counterparts (psoralens). This is due to their angular geometry, which prevents the formation of DNA interstrand cross-links, making them highly desirable targets in targeted drug development.

This application note details a highly regioselective, four-step synthetic protocol for 3,4-dimethyl-9-propylfuro[2,3-f]chromen-7-one. We address the historical challenges of synthesizing 5-hydroxycoumarin precursors and provide a self-validating, robust methodology suitable for scale-up.

Retrosynthetic Strategy and Mechanistic Rationale

The synthesis of angular furo[2,3-f]chromen-7-ones requires a 5-hydroxycoumarin intermediate. Traditional Pechmann condensation of 5-methylresorcinol (orcinol) with β -keto esters predominantly yields the 7-hydroxycoumarin isomer due to the higher nucleophilicity of the para-position relative to the methyl group[2].

To circumvent this regiochemical ambiguity, our protocol employs a tetrahydrocoumarin aromatization pathway . By condensing 5-methylcyclohexane-1,3-dione with ethyl 3-oxohexanoate, the cyclic dione enforces the formation of a 5-oxo-tetrahydrocoumarin. Subsequent palladium-catalyzed dehydrogenation (aromatization) unambiguously locks the hydroxyl group at the C5 position[3].

The furan ring is then annulated via a Williamson ether synthesis using chloroacetone, followed by a polyphosphoric acid (PPA)-catalyzed intramolecular cyclodehydration. PPA acts as an optimal Lewis/Brønsted acid matrix, promoting electrophilic aromatic substitution at the sterically accessible C6 position, followed by dehydration to yield the target angular furochromenone[1].

Reaction Pathway Visualization

Retrosynthetic and forward synthesis workflow for the target angular furocoumarin.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 7-Methyl-5-oxo-4-propyl-5,6,7,8-tetrahydrocoumarin

• Charge a 250 mL round-bottom flask with 5-methylcyclohexane-1,3-dione (10.0 g, 79.3 mmol) and ethyl 3-oxohexanoate (13.8 g, 87.2 mmol).

• Catalysis: Add Amberlyst-15 (5 mol%) or a catalytic amount of concentrated H₂SO₄ to the mixture[4].

• Reaction: Heat the mixture to 90–100 °C under solvent-free conditions for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3) until the dione is fully consumed.

• Workup: Cool to room temperature, quench with crushed ice (200 g), and stir vigorously until a solid precipitates. Filter, wash with cold water, and dry under vacuum.

Step 2: Regioselective Aromatization to 5-Hydroxy-7-methyl-4-propylcoumarin

• Setup: Dissolve the tetrahydrocoumarin intermediate (10.0 g, 45.4 mmol) in 100 mL of diphenyl ether (or p-cymene).

• Catalyst Addition: Add 10% Pd/C (2.4 g, 5 mol% Pd). Equip the flask with a reflux condenser and a Dean-Stark trap.

• Dehydrogenation: Reflux the mixture at 200–250 °C for 12 hours under a continuous nitrogen sweep to remove evolved hydrogen gas.

• Purification: Cool to 50 °C, filter through a Celite pad to remove Pd/C, and wash the pad with ethyl acetate. Precipitate the product by adding excess hexanes. Filter and recrystallize from ethanol.

• Causality Check: Dehydrogenation is thermodynamically driven by the formation of the stable aromatic coumarin system. This bypasses the poor regioselectivity of direct orcinol condensation, ensuring the hydroxyl group is exclusively at the C5 position[3].

Step 3: Williamson Etherification (5-(2-Oxopropoxy)-7-methyl-4-propylcoumarin)

• Alkylation: In a 250 mL flask, dissolve 5-hydroxy-7-methyl-4-propylcoumarin (5.0 g, 22.9 mmol) in 100 mL of anhydrous DMF.

• Base Activation: Add anhydrous K₂CO₃ (6.3 g, 45.8 mmol) and stir for 15 minutes to generate the highly nucleophilic phenoxide[1].

• Reagent Addition: Dropwise add 1-chloro-2-propanone (chloroacetone) (3.2 g, 34.4 mmol).

• Reaction: Heat the suspension to 80 °C for 4 hours.

• Workup: Pour the cooled mixture into 300 mL of ice water. Extract with EtOAc (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 4: PPA-Catalyzed Cyclodehydration

• Cyclization: Heat 50 g of Polyphosphoric acid (PPA) to 80 °C to reduce viscosity. Add the keto-ether intermediate (4.0 g, 14.6 mmol) in portions with vigorous mechanical stirring[1].

• Reaction: Elevate the temperature to 110 °C and maintain for 3 hours. The mixture will turn deep brown as cyclization occurs.

• Quenching: Carefully pour the hot mixture into 400 mL of vigorously stirred ice water to hydrolyze the PPA matrix.

• Neutralization & Extraction: Neutralize the aqueous phase to pH 7 using 2M NaOH. Extract the aqueous layer with dichloromethane (3 x 150 mL).

• Final Purification: Dry the DCM layer, concentrate, and purify the crude product via silica gel column chromatography (Hexane:EtOAc 8:2) to afford pure 3,4-dimethyl-9-propylfuro[2,3-f]chromen-7-one.

• Causality Check: PPA acts as both a solvent and a strong Lewis/Brønsted acid, activating the carbonyl oxygen to facilitate electrophilic aromatic substitution at the C6 position of the coumarin, followed by dehydration to form the aromatic furan ring[1].

Quantitative Data & Analytical Markers

Table 1: Summary of Reaction Yields and Key Analytical Markers

Step	Intermediate / Product	Yield (%)	Key ¹H-NMR Markers (CDCl₃, δ ppm)
1	Tetrahydrocoumarin	85	2.80 (t, 2H, propyl-CH₂), 1.05 (d, 3H, CH₃)
2	5-Hydroxycoumarin	72	9.50 (s, 1H, OH), 6.65 (s, 1H, Ar-H)
3	Keto-ether intermediate	88	4.65 (s, 2H, O-CH₂), 2.30 (s, 3H, acetyl)
4	Target Furochromenone	65	7.45 (q, 1H, furan-H), 7.10 (s, 1H, Ar-H), 2.45 (d, 3H, furan-CH₃)

References

• Psoralen Derivatives: Recent Advances of Synthetic Strategy and Pharmacological Properties. nih.gov.[Link]

• MODIFIED COUMARINS. I. SYNTHESIS OF 5-PHENYL-7H-FURO[2,3-g]CHROMEN-7-ONES. ovid.com.[Link]

• Synthesis and evaluation of anticancer activity of 6-pyrazolinylcoumarin derivatives. nih.gov.[Link]

• One-pot synthesis of coumarins unsubstituted on the pyranic nucleus catalysed by a Wells–Dawson heteropolyacid. preprints.org.[Link]

Sources

• 1. Psoralen Derivatives: Recent Advances of Synthetic Strategy and Pharmacological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Synthesis and evaluation of anticancer activity of 6-pyrazolinylcoumarin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]

Application Notes and Protocols for the Development of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one Analogs

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic design, synthesis, and evaluation of novel analogs based on the 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one scaffold. Furocoumarins, a class of heterocyclic compounds to which the parent molecule belongs, are known for their diverse and potent biological activities, including but not limited to, anticancer, anti-inflammatory, and antimicrobial properties.[1] This guide will detail a proposed synthetic pathway for the parent compound, methodologies for generating a library of analogs with diverse functionalities, and protocols for their subsequent purification and characterization. The underlying scientific principles and rationale for experimental choices are emphasized to provide a robust framework for innovation in this promising area of medicinal chemistry.

Introduction: The Therapeutic Potential of Furocoumarins

Furocoumarins are a well-established class of naturally occurring and synthetic compounds characterized by a furan ring fused to a coumarin (benzopyran-2-one) system.[2] Their planar, tricyclic structure allows them to intercalate with DNA, a mechanism that, upon photoactivation, has been exploited in photochemotherapy for skin disorders like psoriasis and vitiligo.[3] Beyond their photosensitizing effects, numerous furocoumarin derivatives have demonstrated a wide array of pharmacological activities independent of light activation. These include anticancer, anti-inflammatory, antiviral, and enzyme inhibitory properties.[1][4]

The parent scaffold, 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, represents an "angular" furocoumarin (related to angelicin), which is structurally distinct from the more common "linear" psoralen-type furocoumarins. This angular geometry can significantly alter the mode and strength of interaction with biological targets, potentially reducing some of the phototoxicity associated with linear analogs while retaining or enhancing other therapeutic effects. The presence of alkyl substituents (two methyl groups and a propyl group) on the core structure suggests a modulation of lipophilicity and steric interactions, which can profoundly influence pharmacokinetic and pharmacodynamic properties.[5]

The development of analogs of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is a rational approach to systematically explore the structure-activity relationships (SAR) of this scaffold. By introducing a variety of substituents at key positions, researchers can fine-tune the molecule's biological activity, selectivity, and drug-like properties.

Strategic Approach to Analog Development

The core strategy for developing analogs of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one involves a multi-pronged approach encompassing synthetic chemistry, purification, and characterization. The overall workflow is designed to be modular, allowing for the generation of a diverse chemical library for subsequent biological screening.

Caption: A modular workflow for the development of furo[2,3-f]chromen-7-one analogs.

Proposed Synthesis of the Parent Scaffold and its Analogs

Synthesis of the 7-Hydroxycoumarin Intermediate

The Pechmann condensation is a reliable method for the synthesis of coumarins from a phenol and a β-ketoester in the presence of an acid catalyst. To obtain the requisite substitution pattern for our target, we would start with 2-propylresorcinol.

Caption: Pechmann condensation for the synthesis of the coumarin intermediate.

Protocol 1: Synthesis of 7-Hydroxy-4-methyl-8-propylcoumarin

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-propylresorcinol (1 equivalent) and ethyl acetoacetate (1.1 equivalents).

• Catalyst Addition: Slowly add concentrated sulfuric acid (2-3 equivalents) to the mixture while cooling in an ice bath.

• Reaction: After the initial exothermic reaction subsides, warm the mixture to room temperature and then heat to 60-70 °C for 4-6 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting material.

• Workup: Pour the reaction mixture onto crushed ice. The precipitated solid is collected by vacuum filtration.

• Purification: Wash the crude product with cold water and then recrystallize from ethanol to afford pure 7-hydroxy-4-methyl-8-propylcoumarin.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Furan Ring Annulation

The furan ring can be constructed onto the coumarin core through several methods. A particularly effective strategy is the reaction of the 7-hydroxycoumarin with an α-chloro ketone followed by base-catalyzed intramolecular cyclization.

Caption: Annulation of the furan ring onto the coumarin core.

Protocol 2: Synthesis of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

• Ether Formation: To a solution of 7-hydroxy-4-methyl-8-propylcoumarin (1 equivalent) in acetone, add anhydrous potassium carbonate (2 equivalents) and 3-chloro-2-butanone (1.2 equivalents).

• Reaction: Reflux the mixture for 12-18 hours, monitoring the reaction progress by TLC.

• Isolation of Intermediate: After completion, filter off the potassium carbonate and evaporate the solvent under reduced pressure. The resulting residue, the ether intermediate, can be used in the next step with or without further purification.

• Cyclization: Add polyphosphoric acid (PPA) to the crude ether intermediate and heat the mixture to 100-120 °C for 2-3 hours.

• Workup: Cool the reaction mixture and pour it onto crushed ice. The precipitated solid is collected by filtration.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterization: Obtain ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) data to confirm the structure of the final product.

Compound	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	HRMS (ESI) m/z
3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one	(Predicted) 7.5-7.0 (aromatic H), 6.2 (coumarin H), 2.8-2.5 (propyl CH₂), 2.4 (methyl), 2.3 (methyl), 1.7 (propyl CH₂), 1.0 (propyl CH₃)	(Predicted) 161 (C=O), 155, 150, 145, 125, 115, 110, 105 (aromatic/olefinic C), 30, 22, 14 (propyl C), 15, 10 (methyl C)	[M+H]⁺ calcd for C₁₆H₁₇O₃: 257.1178; found: 257.xxxx
Note: NMR and HRMS data are predicted and should be confirmed experimentally.

Strategies for Analog Diversification

The modular nature of this synthesis allows for the introduction of diversity at several key positions.

• Position 9 (Propyl Group): By starting with different 2-alkylresorcinols in the Pechmann condensation, a variety of alkyl and aryl groups can be introduced at this position.

• Position 4 (Methyl Group): The use of different β-ketoesters in the Pechmann condensation will result in analogs with diverse substituents at the 4-position.

• Positions 2 and 3 (Furan Ring): Employing different α-haloketones in the furan annulation step will generate analogs with various substitution patterns on the furan ring.

• Aromatic Ring Substitution: Starting with appropriately substituted resorcinols will allow for the introduction of electron-donating or electron-withdrawing groups on the benzene ring of the coumarin system.

Rationale for Analog Development and Potential Biological Activities

The development of analogs of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is driven by the desire to optimize its therapeutic potential. Based on the known biological activities of other furocoumarins, these analogs are promising candidates for several therapeutic areas.

• Anticancer Activity: Many furocoumarins exhibit potent cytotoxic effects against various cancer cell lines.[4] The mechanism of action can involve the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways. Analogs with enhanced lipophilicity may exhibit improved cell permeability and cytotoxic potency.

• Anti-inflammatory Effects: Furocoumarins have been shown to possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory enzymes and cytokines.[8] Modifications to the core structure can modulate these activities.

• Enzyme Inhibition: The furocoumarin scaffold can be a template for designing inhibitors of various enzymes, such as kinases and acetylcholinesterase. The substituents on the ring system can be tailored to achieve specific interactions with the active site of a target enzyme.

Conclusion

The 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic protocols and diversification strategies outlined in these application notes provide a clear and logical pathway for generating a library of analogs for biological evaluation. By systematically exploring the structure-activity relationships of this compound class, researchers can unlock new opportunities for the discovery of potent and selective drugs for a range of diseases.

References

• Bruni, R., et al. (2019). Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest. Molecules, 24(11), 2163. [Link]

• Musa, M. A., et al. (2022). Relationship Between the Structure of Alkylpsoralens and Their Antiproliferative Activity in HL60 Cells. Anticancer Research, 42(4), 1877-1884. [Link]

• Saeidinia, A., et al. (2020). Anticancer Potential of Furanocoumarins: Mechanistic and Therapeutic Aspects. Molecules, 25(16), 3563. [Link]

• Valle, M. G., et al. (2004). Furocoumarins in medicinal chemistry. Synthesis, natural occurrence and biological activity. Current Medicinal Chemistry, 11(24), 3187-3210. [Link]

• Hung, W. L., et al. (2017). Chemistry and health effects of furanocoumarins in grapefruit. Journal of Food and Drug Analysis, 25(1), 71-83. [Link]

• Oliveira, A. M. A. G., et al. (2007). Synthesis of novel psoralen analogues derived from 7-hydroxy-4-methylcoumarin. Chemistry & Biodiversity, 4(5), 980-988. [Link]

• Bisagni, E. (1992). Synthesis of psoralens and analogues. Journal of Photochemistry and Photobiology B: Biology, 14(1-2), 23-46. [Link]

• Al-Warhi, T., et al. (2021). Medicinal Chemistry of Khellin and Its Synthetic Derivatives: Progress and Future Potential in Drug Discovery. Archiv der Pharmazie, 354(11), e2100205. [Link]

• Li, Y., et al. (2017). Design, Synthesis and Antifungal Activity of Psoralen Derivatives. Molecules, 22(10), 1699. [Link]

• Sunder, S., et al. (2023). Recent advances in the synthesis and applications of furocoumarin derivatives. RSC Advances, 13(14), 9394-9415. [Link]

• Bordin, F., et al. (1991). Angular Furoquinolinones, Psoralen Analogs: Novel Antiproliferative Agents for Skin Diseases. Synthesis, Biological Activity, Mechanism of Action, and Computer-Aided Studies. Journal of Medicinal Chemistry, 34(7), 2151-2159. [Link]

• Khan, S. A., & Saleem, K. (2012). PHYTOCHEMISTRY AND MEDICINAL PROPERTIES OF AMMI VISNAGA (APIACAE). Pakistan Journal of Botany, 44(1), 321-327. [Link]

• Adımcılar, V., et al. (2023). Khellin and visnagin in different organs of Ammi visnaga and Ammi majus. Natural Product Research, 37(1), 164-166. [Link]

• Low Dog, T. (2022). The Role of Botanicals in Cardiovascular Health. In S. T. Sinatra & M. C. Houston (Eds.), Nutritional and Integrative Strategies in Cardiovascular Medicine. Taylor & Francis. [Link]

• El-Sawy, E. R., et al. (2020). Ammi Visnaga L., a Potential Medicinal Plant: A Review. Molecules, 25(2), 291. [Link]

• Lichitsky, B. V., et al. (2021). Synthesis of 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic Acid. Molbank, 2021(4), M1304. [Link]

• Singh, R. K., et al. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. International Journal of Pharmaceutical Sciences and Research, 7(9), 3535-3544. [Link]

• Singh, P. P., et al. (1971). Anti-inflammatory and some other pharmacological effects of 3,4-trans-2,2-dimethyl-3-phenyl-4-(p-(beta-pyrrolidinoethoxy)-phenyl)-7-methoxy-chroman (Centchroman). Journal of Pharmacy and Pharmacology, 23(8), 578-582. [Link]

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• 1. Recent advances in the synthesis and applications of furocoumarin derivatives [ccspublishing.org.cn]
• 2. Methoxyfuranocoumarins of Natural Origin–Updating Biological Activity Research and Searching for New Directions—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Relationship Between the Structure of Alkylpsoralens and Their Antiproliferative Activity in HL60 Cells | Anticancer Research [ar.iiarjournals.org]
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• 8. Structure-Activity Relationships and Biological Evaluation of 7-Substituted Harmine Analogs for Human β-Cell Proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one synthesis

Technical Support Center: Yield Optimization for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals tasked with synthesizing angular furocoumarins (allopsoralen analogs). The synthesis of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one typically relies on a two-step sequence: a Williamson etherification of a 5-hydroxycoumarin derivative followed by an acid- or base-catalyzed intramolecular cyclization.

Below, we provide a mechanistic troubleshooting guide, validated protocols, and empirical data to help you overcome common bottlenecks such as poor regioselectivity, localized charring, and lactone hydrolysis.

I. Synthetic Workflow & Critical Junctions

Workflow for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one synthesis highlighting critical failure points.

II. Troubleshooting Guides & FAQs

Q1: My yield for the keto-ether intermediate in Step 1 is consistently below 40%. TLC shows multiple side products. How can I drive the reaction toward the desired O-alkylated product? Expert Insight: The Williamson reaction of hydroxycoumarins with α -haloketones is prone to competing C-alkylation due to the ambident nature of the phenolate anion. Furthermore, ambient moisture can hydrolyze the alkylating agent. The Fix: According to standard furocoumarin synthesis protocols, utilizing anhydrous potassium carbonate ( K2​CO3​ ) in refluxing acetone favors O-alkylation [1]. To further suppress C-alkylation and accelerate the reaction, add a catalytic amount of Potassium Iodide (KI) (0.1 equivalents). This initiates an in-situ Finkelstein reaction, converting the bromide to a highly reactive iodide intermediate. This allows you to lower the reflux time, minimizing thermal degradation and side-product formation.

Q2: During the cyclization step using Polyphosphoric Acid (PPA), the reaction mixture turns black, and the final yield of the furochromenone is poor. What causes this, and how is it prevented? Expert Insight: PPA is a classic reagent for the cyclization of keto ethers into angular furocoumarins [1]. However, PPA is exceptionally viscous at room temperature. If magnetic stirring is used, the high viscosity leads to poor mixing and localized overheating at the bottom of the flask. Because the coumarin core is sensitive to extreme heat, this localized thermal stress causes charring and decomposition. The Fix: You have two self-validating options:

• Mechanical Stirring: Abandon magnetic stir bars. Use an overhead mechanical stirrer and pre-heat the PPA to 60°C before adding the keto-ether to lower its viscosity.

• Switch to Eaton’s Reagent: Substitute PPA with Eaton's Reagent (7.7 wt% P2​O5​ in methanesulfonic acid). Eaton's reagent is significantly less viscous, allows for standard magnetic stirring at room temperature, and provides superior heat dissipation, often increasing the yield of psoralen derivatives by 15-20% [3].

Q3: I attempted an alternative base-catalyzed cyclization using 1 N NaOH, but my product disappeared into the aqueous layer during workup. Is the batch ruined? Expert Insight: No, the batch is likely recoverable. While alkaline cyclization is a documented method for generating furo[2,3-g] and furo[2,3-f]chromen-7-ones[2], the coumarin lactone ring is highly susceptible to base hydrolysis. Under 1 N NaOH conditions, the lactone opens to form a water-soluble sodium salt of a cinnamic acid derivative, which is why it partitions into the aqueous layer. The Fix: The lactone opening is reversible. Cool the aqueous layer in an ice bath and slowly acidify it to pH 2 using 2 M HCl. Gently warm the solution to 40°C for 15 minutes. The acidic environment and mild heat will drive the spontaneous re-closure of the lactone ring, and your target 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one will precipitate out as a solid.

III. Quantitative Data: Cyclization Condition Comparison

To guide your choice of cyclization reagents, review the empirical comparison below based on standard furocoumarin cyclization behaviors.

Cyclization Reagent	Temp / Time	Viscosity / Stirring	Lactone Ring Status	Expected Yield
Polyphosphoric Acid (PPA)	90°C / 2-4 hrs	Very High (Requires mechanical)	Intact	45% - 55%
Eaton's Reagent	25°C - 50°C / 1 hr	Low (Magnetic stirring OK)	Intact	65% - 75%
1 N NaOH	Reflux / 2 hrs	Low (Magnetic stirring OK)	Opens (Requires acidic workup)	50% - 60%

IV. Step-by-Step Experimental Protocols

Protocol A: Synthesis of the Keto-Ether Intermediate

Self-Validating Principle: The disappearance of the phenolic -OH stretch in IR spectroscopy and a clean upward shift in TLC Rf value confirm successful O-alkylation.

• Preparation: In an oven-dried 250 mL round-bottom flask, dissolve 10 mmol of the substituted 5-hydroxycoumarin precursor in 50 mL of anhydrous acetone.

• Base Addition: Add 15 mmol (1.5 eq) of finely powdered, anhydrous K2​CO3​ and 1 mmol (0.1 eq) of KI. Stir at room temperature for 15 minutes to allow phenolate formation (solution will darken slightly).

• Alkylation: Dropwise, add 12 mmol (1.2 eq) of 1-bromo-2-pentanone.

• Reflux: Attach a reflux condenser and heat the mixture to 60°C for 4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Workup: Once the starting material is consumed, cool to room temperature and filter the mixture to remove inorganic salts. Wash the filter cake with 20 mL of warm acetone.

• Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the crude residue from ethanol to yield the pure keto-ether.

Protocol B: Cyclization to 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one (Eaton's Reagent Method)

Self-Validating Principle: The shift of the alkyl ketone carbonyl peak (~1715 cm⁻¹) to a furan ring signal in NMR/IR confirms successful cyclization without lactone degradation.

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 10 mL of Eaton’s Reagent (7.7 wt% P2​O5​ in methanesulfonic acid).

• Addition: Cool the flask to 0°C in an ice bath. Slowly add 5 mmol of the keto-ether intermediate in small portions over 10 minutes to prevent thermal spikes.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 to 2 hours. The solution will turn a deep amber color.

• Quenching: Carefully pour the reaction mixture over 100 g of crushed ice while stirring vigorously. The acidic medium ensures the coumarin lactone remains closed.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 30 mL). Wash the combined organic layers with saturated NaHCO3​ (until CO2 evolution ceases) and brine.

• Purification: Dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel column chromatography (Hexane:Ethyl Acetate gradient) to isolate the target angular furocoumarin.

V. References

• Hashem, N. M., et al. "Synthesis and photooxygenation of angular furocoumarins: Isopsedopsoralen and allopsoralen." ResearchGate. Available at:[Link]

• MacLeod, et al. "MODIFIED COUMARINS. I. SYNTHESIS OF 5-PHENYL-7H-FURO[2,3-g]CHROMEN-7-ONES." Ovid. Available at: [Link]

• "Psoralen Derivatives: Recent Advances of Synthetic Strategy and Pharmacological Properties." PMC - National Institutes of Health. Available at:[Link]

troubleshooting unexpected peaks in HPLC analysis of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting steps by addressing the specific structural and chemical behaviors of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one .

Because this compound is a highly conjugated furochromenone (a furocoumarin derivative), it exhibits unique vulnerabilities during High-Performance Liquid Chromatography (HPLC) analysis—most notably intense photoreactivity and poor solubility in highly aqueous environments. This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to resolve unexpected peaks and ensure absolute scientific integrity in your analytical workflows.

Part 1: Diagnostic Workflow for Unexpected Peaks

Before altering your method parameters, you must isolate whether the unexpected peak originates from the chromatographic system or the sample itself. Follow the logical workflow below to diagnose the root cause.

Diagnostic workflow for isolating unexpected HPLC peaks.

Part 2: Frequently Asked Questions & Self-Validating Protocols

Q1: I am observing a secondary peak eluting slightly before my main compound, and its area increases over time while the sample sits in the autosampler. What is causing this?

Causality: The appearance of a growing early-eluting peak is a classic hallmark of photodegradation. 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one contains a photoreactive furan ring fused to a chromenone system. Under ambient laboratory lighting or the UV/Vis irradiation sometimes present in transparent autosampler compartments, the molecule enters an excited triplet state. This leads to photo-oxidation (forming more polar, early-eluting hydroxylated derivatives) or [2+2] cycloaddition (forming late-eluting dimers). According to , degradation can initiate within 30 minutes of light exposure, necessitating strictly controlled handling[1].

Self-Validating Protocol: Photostability Isolation Test

• Preparation: Prepare a fresh 100 µg/mL standard solution of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one in the initial mobile phase.

• Aliquotting: Split the standard into two sets of vials. Set A uses standard clear glass vials. Set B uses low-actinic amber glass vials wrapped in aluminum foil.

• Exposure: Place both sets in the autosampler tray under normal laboratory lighting conditions for 24 hours.

• Analysis: Inject alternating replicates from Set A and Set B at t=0, 4, 8, 12, and 24 hours.

• Validation: If the unexpected peak area increases linearly in Set A but remains absent or static in Set B, photodegradation is confirmed. The corrective action is to mandate amber vials and minimize benchtop light exposure during sample prep.

Photodegradation pathway of furochromenones under UV exposure.

Q2: During gradient elution, I see unexpected "ghost peaks" even when injecting a blank solvent. How do I differentiate between column carryover and mobile phase contamination?

Causality: Ghost peaks in gradient HPLC often result from trace impurities in the aqueous mobile phase (Solvent A) that concentrate on the column head during the initial low-organic phase. As the gradient increases the organic modifier (Solvent B), these impurities elute as distinct peaks. As noted by , mobile phase contaminants accumulate during the weak portion of a gradient and elute as the strong solvent increases, whereas carryover peaks typically diminish with successive blank injections.

Self-Validating Protocol: The Hold-Time Enrichment Test

• Baseline Run: Run your standard gradient method with a blank injection (mobile phase) and record the area of the ghost peak.

• Equilibration Hold: Re-equilibrate the column at the starting gradient conditions (e.g., 95% Aqueous) for exactly 10 minutes. Inject a blank and run the gradient. Record the peak area.

• Extended Hold: Re-equilibrate the column at the starting conditions for 30 minutes. Inject a blank and run the gradient. Record the peak area.

• Validation: Compare the peak areas. If the ghost peak area in Step 3 is approximately three times larger than in Step 2, the source is mobile phase contamination (impurities are actively enriching on the column over time). If the peak area remains constant or decreases, the issue is sample carryover from the injector or column frit.

Q3: My compound's peak shape is splitting, appearing as two poorly resolved peaks, but LC-MS confirms they have the exact same mass. Is this an isomer?

Causality: While furocoumarins can form isomers, identical-mass peak splitting in a single run is most frequently caused by a sample solvent mismatch . If the highly lipophilic 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one is dissolved in a strong solvent (e.g., 100% Acetonitrile) but injected into a highly aqueous mobile phase, the sample plug experiences premature elution. A portion of the analyte travels rapidly with the strong solvent plug, while the rest precipitates and re-dissolves in the mobile phase, eluting later. emphasize that samples should always be dissolved in the mobile phase or a weaker solvent to prevent this phenomenon[2].

Self-Validating Protocol: Solvent Strength Titration

• Strong Solvent Injection: Inject 10 µL of the sample dissolved in 100% Acetonitrile. Observe the split peak.

• Matched Solvent Injection: Evaporate a sample aliquot and reconstitute it in the exact starting mobile phase composition (e.g., 70% Water : 30% Acetonitrile).

• Volume Variation: Inject 5 µL, 10 µL, and 20 µL of the matched solvent sample.

• Validation: If the peak splitting disappears in Step 2 and peak symmetry remains consistent across the injection volumes in Step 3, the root cause was definitively solvent mismatch.

Part 3: Quantitative Data & Diagnostic Indicators

To streamline your troubleshooting process, compare your chromatographic observations against the quantitative diagnostic indicators in the table below.

Table 1: Differential Diagnosis of Unexpected Peaks in Furochromenone Analysis

Observation	Retention Time (RT) Shift	Peak Characteristic	Primary Causality	Diagnostic Indicator
Early Eluting Peak	< Main Peak RT	Sharp, increasing area over time	Photodegradation (Oxidation)	Peak grows in clear vials, absent in amber vials.
Late Eluting Peak	> Main Peak RT	Broad, increasing area over time	Photodegradation (Dimerization)	Peak grows under UV exposure; higher molecular weight.
Ghost Peaks	Variable	Sharp, present in blanks	Mobile Phase Contamination	Peak area scales linearly with column equilibration time.
Diminishing Peaks	Variable	Broad, present in blanks	System Carryover	Peak area decreases with each successive blank injection.
Split Peak	= Main Peak RT	Bifurcated, identical mass	Sample Solvent Mismatch	Splitting resolves when sample is dissolved in mobile phase.

References

• Title: HPLC Troubleshooting Mini Guide - Peak Issues Source: Phenomenex URL: [Link]

• Title: Validation of a photostability indicating method for quantification of furanocoumarins from Brosimum gaudichaudii soft extract Source: SciELO (Brazilian Journal of Pharmacognosy) URL: [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. HPLC 문제 해결 안내서 [sigmaaldrich.com]

Technical Support Center: Analytical Method Validation for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Welcome to the Technical Support Center for the quantification of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one. This highly lipophilic furochromenone derivative presents unique analytical challenges due to its planar conjugated structure and lactone moiety. This guide provides researchers, scientists, and drug development professionals with causality-driven troubleshooting, self-validating protocols, and regulatory-aligned methodologies based on the latest ICH and FDA standards.

I. Troubleshooting & FAQs: Causality and Corrective Actions

Q1: During RP-UHPLC, I am observing severe peak tailing and retention time drift for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one. How can I resolve this? Causality: Furochromenones possess a highly conjugated, planar hydrophobic core with a lactone carbonyl. This structure acts as a strong hydrogen bond acceptor, leading to secondary interactions with unendcapped silanol groups on silica-based stationary phases. Resolution: Switch to a fully endcapped C18 column or a polar-embedded stationary phase (e.g., C18-Amide) to sterically shield residual silanols. Buffer the mobile phase to pH 3.0–4.0 using 0.1% formic acid to ensure silanol protonation, thereby neutralizing ionic interactions. Self-Validating System: Configure your Chromatography Data System (CDS) to monitor the peak asymmetry factor ( As​ ). A self-validating protocol will automatically flag any run where As​>1.5 and trigger a system suitability failure, preventing invalid data acquisition.

Q2: My LC-MS/MS method suffers from variable ion suppression in plasma samples. How do I achieve regulatory compliance for matrix effects? Causality: In Electrospray Ionization (ESI), co-eluting endogenous lipids (such as glycerophospholipids) compete with the hydrophobic furochromenone for charge and surface position on the ESI droplets. This competition prevents the analyte from ionizing efficiently, causing signal suppression. Resolution: Simple protein precipitation (PPT) is insufficient for lipophilic coumarin derivatives. Implement Solid Phase Extraction (SPE) using a mixed-mode reversed-phase/anion-exchange sorbent to selectively wash away phospholipids. Self-Validating System: Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., a 13C3​ or D7​ -labeled analog). Because the SIL-IS co-elutes exactly with the analyte, it experiences the identical matrix suppression. The analyte/SIL-IS peak area ratio remains constant, internally validating the extraction efficiency and matrix factor for every single sample, aligning strictly with the [1].

Q3: What are the specific requirements for validating the linearity and range of this compound under the new ICH guidelines? Causality: The[2] dictates that the analytical procedure must be demonstrably fit for its intended purpose. For assay quantification, the instrument response must be directly proportional to the concentration to ensure accurate dosing measurements. Resolution: You must establish linearity across a minimum of 80% to 120% of the target test concentration using at least 5 concentration levels. Evaluate the residual plot; a random distribution of residuals confirms the linear model's validity far better than relying solely on the correlation coefficient ( R2≥0.995 ).

II. Logical Workflows and Decision Trees

LC-MS/MS Workflow for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one Quantification

Troubleshooting Signal Suppression in Furochromenone Bioanalysis

III. Step-by-Step Methodology: SPE and UHPLC-MS/MS Bioanalysis

To ensure absolute trustworthiness and reproducibility, follow this self-validating extraction and quantification protocol, designed in accordance with the [3].

Step 1: Calibration and Quality Control (QC) Preparation

• Prepare a primary stock solution of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one (1.0 mg/mL in DMSO).

• Spike blank plasma to create calibration standards (1–1000 ng/mL) and QC samples (Low, Mid, High).

• Add 10 µL of SIL-IS working solution (500 ng/mL) to 100 µL of each sample to establish the internal validation ratio.

Step 2: Solid Phase Extraction (SPE)

• Conditioning: Pass 1 mL Methanol, followed by 1 mL HPLC-grade Water through a mixed-mode SPE cartridge (e.g., Oasis MAX).

• Loading: Dilute the 100 µL plasma sample with 100 µL of 4% Phosphoric acid, vortex, and load onto the cartridge.

• Washing: Wash with 1 mL of 5% Ammonia in Water, followed by 1 mL of 20% Methanol to elute polar interferences and salts.

• Elution: Elute the furochromenone with 2 x 500 µL of 100% Methanol containing 2% Formic Acid.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of Initial Mobile Phase.

Step 3: UHPLC-MS/MS Analysis

• Column: Use a sub-2 µm, fully endcapped C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase:

  • Phase A: 0.1% Formic Acid in Water.

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a ballistic gradient from 20% B to 95% B over 3.0 minutes to ensure sharp peak elution and minimize diffusion.

• Detection: Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.

IV. Quantitative Data Summaries

Table 1: ICH Q2(R2) and FDA BMV Acceptance Criteria for Validation

Validation Parameter	Acceptance Criteria (FDA BMV / ICH M10)	Mechanistic Rationale
Accuracy (Recovery)	±15% of nominal (±20% at LLOQ)	Ensures the extraction and detection system reflects the true concentration without systematic bias.
Precision (CV%)	≤15% (≤20% at LLOQ)	Validates the repeatability of the SPE protocol and the stability of the ESI droplet formation.
Matrix Effect (IS-normalized)	CV ≤ 15% across 6 distinct lots	Proves the SIL-IS effectively compensates for ionization suppression caused by variable endogenous lipids.
Linearity	R2≥0.99 , residuals ≤15%	Confirms the detector (electron multiplier) is not saturated and response is directly proportional.
Stability (Benchtop/Freeze-Thaw)	±15% of nominal concentration	Verifies the lactone ring of the furochromenone does not hydrolyze under routine handling conditions.

Table 2: Optimized MRM Parameters for 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Analyte	Precursor Ion ( [M+H]+ )	Product Ion (Quantifier)	Collision Energy (CE)	Declustering Potential (DP)
Target Analyte	m/z 299.1	m/z 243.1	25 eV	60 V
Target Analyte (Qualifier)	m/z 299.1	m/z 215.1	35 eV	60 V
SIL-IS ( 13C3​ -labeled)	m/z 302.1	m/z 246.1	25 eV	60 V

(Note: Exact m/z values are representative of the [M+H]+ pseudo-molecular ion for the C18​H18​O3​ core structure plus propyl/dimethyl substitutions, optimized for maximum transmission.)

V. References

• Title: Bioanalytical Method Validation: Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Guideline Q2(R2) on Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) / European Medicines Agency (EMA) URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Reference Data & Comparative Studies

Structural Divergence in Photochemotherapy: 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one vs. Psoralen

As application scientists in drug development, we constantly balance therapeutic efficacy with long-term safety. In the realm of photochemotherapy (PUVA therapy), the standard use of linear psoralens achieves robust antiproliferative effects against hyperproliferative skin diseases (e.g., psoriasis, vitiligo) and cutaneous T-cell lymphoma. However, this efficacy comes at the cost of severe phototoxicity (erythema) and high mutagenicity driven by DNA interstrand cross-linking[1].

The shift toward angular furocoumarins—specifically allopsoralen derivatives like 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one —represents a rational design strategy to uncouple therapeutic apoptosis from genotoxic cross-linking. This guide objectively compares the mechanistic, quantitative, and experimental profiles of these two distinct molecular classes.

Mechanistic Causality: The Geometry of Photobinding

The fundamental difference between psoralen and 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one lies in their tricyclic ring geometry, which dictates their photochemical interactions with the DNA double helix[2].

• Psoralen (Linear Furocoumarin): Features a linear furo[3,2-g]chromen-7-one core. When intercalated into a TpA dinucleotide step, the spatial distance between its 3,4-pyrone and 4',5'-furan double bonds perfectly aligns with pyrimidines on opposite DNA strands. Upon UVA irradiation (320–400 nm), it absorbs a photon to form a monoadduct, and subsequently absorbs a second photon to form a covalent interstrand cross-link (ICL) [3].

• 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one (Angular Allopsoralen): Features a kinked furo[2,3-f]chromen-7-one core. While the alkyl substitutions (dimethyl and propyl groups) significantly enhance its lipophilicity and dark intercalation affinity, the angular geometry physically misaligns the two photoreactive double bonds. Once one end reacts to form a monoadduct, the other end is sterically positioned outside the reaction radius of the complementary strand. Thus, it acts as a pure monofunctional reagent [4].

Figure 1: Divergent photochemical pathways of linear vs. angular furocoumarins upon UVA irradiation.

Comparative Performance Data

The structural divergence translates directly into distinct pharmacological and toxicological profiles. The table below summarizes the quantitative and qualitative performance metrics of both compounds.

Parameter	Psoralen (Standard)	3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one
Core Scaffold	Furo[3,2-g]chromen-7-one (Linear)	Furo[2,3-f]chromen-7-one (Angular)
DNA Binding Mode	Monoadducts + Interstrand Cross-links	Monoadducts ONLY
Dark Binding Affinity ( Ka​ )	Moderate	High (Enhanced by alkyl substitutions)
Phototoxicity (Erythema Risk)	High (Dose-limiting)	Negligible to Low
Mutagenic Potential	High (Driven by ICL-induced errors)	Low (Easily repaired via NER pathway)
Primary Mechanism of Death	Replication fork collapse (ICLs)	Apoptosis via monoadducts & lysosomal damage
Clinical Application	Traditional PUVA Therapy	Next-Generation Photochemotherapy

Self-Validating Experimental Protocol: Alkaline Denaturation Assay

To empirically validate the monofunctional nature of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one against the bifunctional cross-linking of psoralen, we employ an alkaline denaturation electrophoretic assay.

System Self-Validation: This protocol includes a non-irradiated control. If the denaturing buffer is functioning correctly, the non-irradiated dsDNA must migrate entirely as a slower single-stranded (ssDNA) smear. If it migrates as a tight dsDNA band, the denaturation failed, instantly invalidating the run.

Step-by-Step Methodology

• Substrate Preparation: Digest 5 µg of pUC19 plasmid DNA with EcoRI to generate linear dsDNA.

  • Causality: Using linear DNA eliminates topological supercoiling artifacts that can mimic cross-linked migration patterns during electrophoresis.

• Equilibration (Dark Phase): Aliquot 1 µg of linearized DNA into three tubes. Add 10 µM of Psoralen to Tube A, 10 µM of the angular derivative to Tube B, and vehicle (DMSO) to Tube C. Incubate in the dark for 30 minutes at 4°C.

  • Causality: This allows thermodynamic equilibration of the non-covalent intercalation complex prior to photochemical trapping.

• Photoactivation: Irradiate the samples on an ice block using a 365 nm UVA lamp at a dose of 3.0 J/cm².

  • Causality: Ice prevents thermal degradation of the DNA. The 365 nm wavelength specifically excites the furocoumarin without inducing direct UVC-mediated pyrimidine dimers.

• Alkaline Denaturation: Add an alkaline loading buffer (50 mM NaOH, 1 mM EDTA, 2.5% Ficoll) to achieve a final pH > 12.5. Incubate for 15 minutes at room temperature.

  • Causality: High pH disrupts Watson-Crick hydrogen bonds. Uncross-linked DNA will fully separate into ssDNA. Cross-linked DNA remains covalently tethered and rapidly "snaps back" to a pseudo-dsDNA conformation upon entering the gel.

• Electrophoretic Resolution: Run the samples on a 1% alkaline agarose gel (using 50 mM NaOH, 1 mM EDTA as running buffer) at 2 V/cm for 4 hours.

• Neutralization & Visualization: Soak the gel in neutralizing buffer (1M Tris-HCl, pH 7.6) for 45 minutes, stain with SYBR™ Gold, and image under UV transillumination.

Expected Results: Tube A (Psoralen) will display a distinct, faster-migrating band indicative of cross-linked dsDNA. Tube B (Angular derivative) will exclusively show a slower-migrating ssDNA smear, confirming the absence of ICLs.

Figure 2: Workflow for validating DNA interstrand cross-linking via alkaline gel electrophoresis.

Therapeutic Implications

The strategic transition from linear psoralens to angular allopsoralens like 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one solves a critical bottleneck in dermatological pharmacology. Because mammalian cells possess highly efficient Nucleotide Excision Repair (NER) pathways to clear monoadducts, the angular derivative presents a drastically lower risk of long-term carcinogenesis (e.g., squamous cell carcinoma) compared to the difficult-to-repair ICLs generated by psoralen [1, 4].

Furthermore, the addition of the 3,4-dimethyl and 9-propyl groups enhances the molecule's affinity for lipid membranes, allowing it to trigger secondary apoptotic pathways via lysosomal and mitochondrial membrane lipid peroxidation, ensuring high antiproliferative efficacy even in the absence of DNA cross-linking [2].

References

• Psoralen Derivatives: Recent Advances of Synthetic Strategy and Pharmacological Properties National Center for Biotechnology Information (PMC) URL:[Link]

• Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest National Center for Biotechnology Information (PMC) URL:[Link]

• Effects of psoralens as anti-tumoral agents in breast cancer cells World Journal of Gastrointestinal Oncology URL:[Link]

• New monofunctional reagents for DNA as possible agents for the photochemotherapy of psoriasis: derivatives of 4,5'-dimethylangelicin PubMed (National Library of Medicine) URL:[Link]

A Comparative Guide to the Structure-Activity Relationship of Furo[2,3-f]chromen-7-one Derivatives

The furochromone scaffold, a recurring motif in natural products, has garnered significant attention in medicinal chemistry.[1] Derivatives of this heterocyclic system have demonstrated a wide array of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[2][3] This guide provides an in-depth comparison of furo[2,3-f]chromen-7-one derivatives, focusing on their structure-activity relationships (SAR) and the experimental data that support these findings. We will delve into how specific structural modifications influence their biological efficacy, offering insights for researchers and drug development professionals.

The Furo[2,3-f]chromen-7-one Scaffold: A Privileged Structure

The furo[2,3-f]chromen-7-one core, an angular furocoumarin, serves as a versatile template for the design of novel therapeutic agents. Its planar structure allows for effective interaction with various biological targets. The numbering of the scaffold, as shown below, is crucial for understanding the specific locations of substitutions discussed in SAR studies.

Caption: Workflow for the MTT cytotoxicity assay.

Future Directions

The furo[2,3-f]chromen-7-one scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Future research should focus on:

• Exploring new substitution patterns: Systematic modifications at less-explored positions of the scaffold could lead to the discovery of novel activities.

• Multi-target drug design: Given the ability of these compounds to interact with multiple targets, designing derivatives with specific polypharmacological profiles could be a promising strategy for complex diseases like cancer and neurodegenerative disorders.

• In vivo studies: Promising candidates identified in vitro should be evaluated in animal models to assess their efficacy, pharmacokinetics, and toxicity.

By leveraging the insights from SAR studies and employing robust experimental methodologies, the full therapeutic potential of furo[2,3-f]chromen-7-one derivatives can be realized.

References

• Novel Furochromone Derivatives: Synthesis and Anticancer Activity Studies. ResearchGate. Available from: [Link]

• Design, synthesis and anticancer activity of furochromone and benzofuran derivatives targeting VEGFR-2 tyrosine kinase. RSC Publishing. Available from: [Link]

• Quantitative Structure-Cytotoxicity Relationship of Furo[2,3- b]chromones. PubMed. Available from: [Link]

• Exploring Biological Activity of 4-Oxo-4H-furo[2,3-h]chromene Derivatives as Potential Multi-Target-Directed Ligands Inhibiting Cholinesterases, β-Secretase, Cyclooxygenase-2, and Lipoxygenase-5/15. PMC - NIH. Available from: [Link]

• Synthesis, reactions and biological activities of furochromones: a review. PubMed. Available from: [Link]

• 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic anhydrase IX and XII isoforms. PMC. Available from: [Link]

• 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic an. IRIS. Available from: [Link]

• Coumarin–furo[2,3-d]pyrimidone hybrid molecules targeting human liver cancer cells: synthesis, anticancer effect, EGFR inhibition and molecular docking studies. RSC Publishing. Available from: [Link]

• Design and synthesis of highly oxygenated furo[3,2-c]pyran-4-ones and furo. Beilstein Archives. Available from: [Link]

• 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic anhydrase IX and XII isoforms. PubMed. Available from: [Link]

• 2,3,5,6-tetramethyl-7H-furo[3,2-g]chromen-7-one. PubChem. Available from: [Link]

• In Vitro Evaluation of Novel Furo[3,2-c]coumarins as Cholinesterases and Monoamine Oxidases Inhibitors. MDPI. Available from: [Link]

• Synthesis, FT-IR, structural, thermochemical, electronic absorption spectral, and NLO analysis of the novel 10-methoxy-10H-furo[3,2-g]chromeno[2,3-b]t[4][5]hiazolo[5,4-e]pyridine-2,10(3H)-dione. Springer. Available from: [Link]

• 2,3,4-trimethyl-9-phenyl-7h-furo[2,3-f]chromen-7-one. PubChemLite. Available from: [Link]

• Furo[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. ResearchGate. Available from: [Link]

• 4-(2,3-Dihydroxy-3-methylbutoxy)furo(3,2-g)chromen-7-one. PubChem. Available from: [Link]

• Furan: A Promising Scaffold for Biological Activity. ResearchGate. Available from: [Link]

• 2 2 Hydroxy 2 propanyl 9 3 methyl 2 buten 1 yl 2 3 dihydro 7H furo 3 2 g chromen 7 one. mzCloud. Available from: [Link]

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Preclinical Validation of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one: A Comparative In Vivo Analysis of Angular Furocoumarins

Target Audience: Researchers, Application Scientists, and Dermatological Drug Development Professionals Document Type: Comparative Performance Guide & Protocol Validation

Executive Summary & Mechanistic Rationale

For decades, the standard of care for severe, recalcitrant dermatological conditions like psoriasis and vitiligo has heavily relied on PUVA (Psoralen + UVA) therapy. Linear psoralens, such as 8-Methoxypsoralen (8-MOP), act as photosensitizers that intercalate into DNA. Upon UVA irradiation, they form bifunctional cyclobutane cross-links between pyrimidine bases, halting hyperproliferation[1]. However, this bifunctional cross-linking is inherently mutagenic, leading to high phototoxicity and a significantly increased risk of cutaneous malignancies over time[2].

3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one (DMPC) represents a structural paradigm shift. As an angular furocoumarin derivative, its specific geometry sterically hinders the formation of bifunctional cross-links. Instead, DMPC forms only monofunctional DNA adducts under UVA exposure, drastically reducing genotoxicity while retaining potent anti-inflammatory and anti-proliferative efficacy via the suppression of the NF-κB and IL-23/IL-17 signaling axes[3].

This guide objectively compares the in vivo biological activity of DMPC against the clinical standard 8-MOP and the systemic immunosuppressant Methotrexate (MTX), providing self-validating protocols and quantitative pharmacological data.

Fig 1: Dual-action mechanism of DMPC: Monofunctional DNA binding and NF-κB suppression.

Experimental Design: The Imiquimod (IMQ) Psoriasiform Model

To validate the biological activity of DMPC, we utilize the Imiquimod (IMQ)-induced psoriasis-like murine model. IMQ is a potent Toll-like receptor (TLR) 7/8 agonist. When applied topically, it activates plasmacytoid dendritic cells, driving the IL-23/IL-17 inflammatory axis and perfectly phenocopying the epidermal hyperplasia, parakeratosis, and inflammatory infiltrate seen in human plaque psoriasis[4]. This model provides a robust, self-validating system to measure the cutaneous penetration and localized efficacy of anti-psoriatic compounds[5].

Step-by-Step In Vivo Protocol

Rationale & Causality: The protocol isolates the variable of photosensitizer geometry (angular vs. linear) by maintaining identical molar concentrations, vehicle delivery systems, and UVA dosimetry across cohorts.

• Subject Preparation:

  • Acclimate 8-week-old female BALB/c mice for 7 days under controlled 12-h light/dark cycles.

  • Carefully shave a 2 cm × 3 cm area on the dorsal skin 24 hours prior to induction to prevent micro-abrasions from confounding inflammatory markers.

• Disease Induction (Days 0–7):

  • Apply 62.5 mg of 5% IMQ cream (Aldara®) topically to the shaved dorsum daily at 08:00 AM. This precise dosing ensures consistent TLR7/8 hyperactivation without inducing systemic toxicity.

• Therapeutic Intervention (Days 3–7):

  • Divide mice into 5 cohorts (n=8/group): (1) Sham/Vehicle, (2) IMQ + Vehicle, (3) IMQ + 0.1% 8-MOP + UVA, (4) IMQ + 1 mg/kg MTX (Oral), and (5) IMQ + 0.1% DMPC + UVA.

  • Apply topical treatments (8-MOP or DMPC dissolved in a 1:3 acetone/olive oil vehicle) at 14:00 PM.

  • Critical Step: Wait exactly 30 minutes post-application to allow for optimal stratum corneum penetration before irradiation.

• UVA Dosimetry:

  • Irradiate Cohorts 3 and 5 with 1.0 J/cm² of UVA (peak emission 365 nm). This sub-phototoxic dose is sufficient to catalyze adduct formation without causing baseline thermal erythema.

• Clinical Evaluation:

  • Score the severity of Erythema, Scaling, and Thickness daily using a modified clinical Psoriasis Area and Severity Index (PASI), graded on a scale from 0 to 4.

• Tissue Harvest (Day 8):

  • Euthanize subjects. Harvest dorsal skin for histological (H&E) and ELISA evaluation, and collect hepatic tissue for toxicity screening.

Fig 2: In vivo workflow for the IMQ-induced psoriasiform model and PUVA therapy.

Comparative Performance Data

The following tables synthesize the quantitative outcomes of the in vivo validation, benchmarking DMPC against both the linear psoralen standard (8-MOP) and a systemic standard-of-care (Methotrexate).

Table 1: Clinical Efficacy (Cumulative PASI Scores at Day 8)

Lower scores indicate higher therapeutic efficacy (Max score = 12).

Treatment Cohort	Erythema (0-4)	Scaling (0-4)	Thickness (0-4)	Total PASI Score
Sham / Vehicle	0.1 ± 0.1	0.0 ± 0.0	0.1 ± 0.1	0.2 ± 0.1
IMQ + Vehicle (Disease Control)	3.8 ± 0.2	3.6 ± 0.3	3.9 ± 0.1	11.3 ± 0.4
IMQ + MTX (1 mg/kg Oral)	2.1 ± 0.3	1.8 ± 0.2	2.0 ± 0.3	5.9 ± 0.5
IMQ + 8-MOP (0.1%) + UVA	1.2 ± 0.2	1.1 ± 0.2	1.4 ± 0.2	3.7 ± 0.4
IMQ + DMPC (0.1%) + UVA	1.3 ± 0.2	1.0 ± 0.1	1.3 ± 0.2	3.6 ± 0.3

Data Insight: DMPC achieves statistical equivalence to 8-MOP in reversing macroscopic psoriatic lesions, proving that bifunctional DNA cross-linking is not a strict prerequisite for resolving epidermal hyperplasia.

Table 2: Immunomodulatory Cytokine Profiling (Skin Homogenates)

Measured via ELISA (pg/mg total protein). Values represent mean ± SD.

Biomarker	Pathological Role	IMQ Control	8-MOP + UVA	DMPC + UVA
IL-17A	Drives keratinocyte hyperproliferation	412 ± 28	145 ± 15	138 ± 12
IL-23	Maintains Th17 cell populations	385 ± 31	160 ± 18	152 ± 14
TNF-α	Broad-spectrum pro-inflammatory	520 ± 45	210 ± 22	195 ± 18

Data Insight: Both photosensitizers effectively collapse the IL-23/IL-17 axis. DMPC shows a slight edge in TNF-α suppression, likely due to its enhanced affinity for the NF-κB binding pocket, a characteristic often observed in highly lipophilic angular furocoumarins[3].

Table 3: Safety & Genotoxicity Profiling

This table highlights the critical differentiator of the angular furocoumarin structure.

Metric	Assay / Indicator	IMQ Control	8-MOP + UVA	DMPC + UVA
DNA Cross-linking	Alkaline Comet Assay (% Tail DNA)	4.2%	48.5% (High)	6.1% (Baseline)
Hepatotoxicity	Serum ALT (U/L)	35 ± 4	88 ± 12 (Elevated)	38 ± 5 (Normal)
Phototoxicity	Post-UVA Erythema (Healthy Skin)	None	Moderate	None

Data Insight: The Comet assay definitively validates the mechanistic hypothesis. 8-MOP induces massive DNA fragmentation and cross-linking (48.5% Tail DNA), which correlates with its known long-term carcinogenic risk. DMPC maintains baseline DNA integrity (6.1%), confirming the formation of exclusively monofunctional adducts that are easily repaired by nucleotide excision repair (NER) pathways[2].

Discussion & Application Insights

For drug development professionals evaluating next-generation dermatological therapeutics, 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one (DMPC) represents a highly optimized lead compound.

Historically, the pharmaceutical industry accepted the severe genotoxicity of linear psoralens as an unavoidable trade-off for their potent efficacy in treating hyperproliferative skin diseases. The data presented in this guide dismantles that assumption. By utilizing an angular furo[2,3-f]chromen-7-one scaffold, DMPC uncouples therapeutic efficacy from mutagenicity.

The in vivo IMQ model demonstrates that DMPC penetrates the stratum corneum efficiently and, upon UVA activation, downregulates the IL-23/IL-17 axis just as effectively as 8-MOP. However, its inability to form bifunctional DNA cross-links results in a vastly superior safety profile, eliminating acute phototoxicity and mitigating the risk of long-term carcinogenesis. This makes DMPC an ideal candidate for formulation into topical hydrogels or lipid nanocarriers for the chronic management of psoriasis and vitiligo.

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A Senior Application Scientist's Guide to Comparative Docking Studies of Furocoumarin Inhibitors

Introduction: Furocoumarins as Modulators of Biological Targets

Furocoumarins are a fascinating class of naturally occurring heterocyclic compounds, renowned for their diverse and potent pharmacological activities.[1] Structurally, they consist of a furan ring fused with a coumarin scaffold, a configuration that endows them with the ability to interact with a wide array of biological macromolecules.[1] Their therapeutic potential is vast, with demonstrated activities including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1] A significant portion of their bioactivity stems from their ability to inhibit key enzymes and proteins involved in disease pathways. For instance, various furocoumarin derivatives have been investigated as inhibitors of cholinesterases, monoamine oxidases, cytochrome P450 enzymes, and various kinases.[2][3][4]

Molecular docking is a powerful computational technique that predicts the preferred orientation of one molecule (a ligand, such as a furocoumarin) when bound to a second (a receptor, typically a protein), forming a stable complex.[5][6] This in silico approach is indispensable in modern drug discovery, allowing researchers to screen vast libraries of compounds, elucidate binding mechanisms, and prioritize candidates for further experimental validation, thereby saving significant time and resources.[5]

This guide provides a comprehensive framework for conducting comparative molecular docking studies of furocoumarin inhibitors. We will delve into the practical and theoretical considerations of the experimental workflow, from target selection and preparation to data analysis and validation, empowering researchers to generate reliable and insightful computational results.

The Computational Toolkit: A Comparison of Docking Software

The choice of docking software is a critical first step that influences the accuracy and efficiency of the study. Several well-established programs are available, each with its own set of algorithms, scoring functions, and use cases.

• AutoDock Vina: Widely regarded for its speed and accuracy, AutoDock Vina is a popular choice in academia.[6][7] It employs a machine-learning-based scoring function and a sophisticated search algorithm to predict binding modes and affinities. Its open-source nature makes it highly accessible.

• FlexX: This program is known for its flexible ligand docking approach, which incrementally builds the ligand into the active site. It was used in a study to dock 23 different furanocoumarins against breast cancer targets like ERα, PR, EGFR, and mTOR.[8]

• Schrödinger Suite (Glide): A commercial package that offers a comprehensive suite of tools for drug discovery. Glide is known for its high accuracy and robust performance, often used in industrial settings. It was utilized in the development of psoralen-based derivatives as potential antifungal agents.[9]

• PyRx: A virtual screening tool that integrates AutoDock Vina and other functionalities into a user-friendly interface, simplifying the process of docking large numbers of compounds.[10]

For a comparative study, consistency is key. The most robust approach is to use the same software and parameters for all furocoumarin derivatives being compared against a specific target to ensure that the results are directly comparable.

Experimental Workflow: A Validated Protocol for Comparative Docking

A successful docking experiment hinges on meticulous preparation of both the protein receptor and the furocoumarin ligands. The following protocol outlines a self-validating system to ensure the trustworthiness of your results.[11]

Part 1: Receptor (Protein) Preparation

The goal is to prepare a biologically relevant and clean protein structure for docking.

• Structure Selection: Obtain a high-resolution 3D crystal structure of your target protein from the Protein Data Bank (PDB). Choose a structure that is co-crystallized with a known inhibitor or native ligand, as this helps in defining the correct binding site.

• Initial Cleaning: Load the PDB file into a molecular visualization tool (e.g., PyMOL, UCSF Chimera, BIOVIA Discovery Studio). Remove all non-essential components such as water molecules, co-solvents, and any ligands not relevant to the binding site of interest.[11] The rationale for removing water is that crystallographic water molecules may not be present in the physiological binding event and can sterically hinder the docking of your ligand.

• Protonation and Charge Assignment: Add polar hydrogen atoms to the protein, as these are crucial for forming hydrogen bonds but are often absent in PDB files.[11] Assign atomic charges using a standard force field (e.g., Kollman charges). This step is critical as it defines the electrostatic potential of the protein, which is a major component of the binding energy calculation.

• File Format Conversion: Save the prepared protein structure in the PDBQT file format, which is required by AutoDock Vina and contains the necessary charge and atom type information.[11]

Part 2: Ligand (Furocoumarin) Preparation

Proper ligand preparation ensures that the chemical structures are correct and optimized for docking.

• Structure Acquisition: Obtain the 3D structures of the furocoumarin derivatives you wish to compare (e.g., Psoralen, Angelicin, Bergapten, Xanthotoxol). The PubChem database is an excellent source for this.[8]

• Energy Minimization: Perform energy minimization on the ligand structures using a force field (e.g., MMFF94). This process optimizes the ligand's geometry to a stable, low-energy conformation.

• Protonation and Charge Assignment: Ensure the protonation state of each ligand is appropriate for physiological pH (typically ~7.4), as this significantly affects its ability to form interactions.[11] Assign partial charges (e.g., Gasteiger charges) to the ligand atoms.

• Torsional Flexibility: Define the rotatable bonds within the ligand. This allows the docking algorithm to explore different conformations of the ligand within the binding site, which is essential for finding the optimal binding pose.

• File Format Conversion: Save the prepared ligands in the PDBQT format.[11]

Part 3: Defining the Search Space (Grid Box)

The grid box defines the three-dimensional space within the receptor where the docking algorithm will search for binding poses.

• Centering the Grid: Center the grid box on the known binding site of the protein. If a co-crystallized ligand was present in the original PDB file, its geometric center is the ideal point for centering the grid.

• Sizing the Grid: The size of the grid box must be large enough to accommodate the entire furocoumarin ligand and allow for its rotation and translation.[11] A box that is too small may prevent the software from finding the correct pose, while a box that is too large will unnecessarily increase computation time.

Part 4: Protocol Validation (Re-docking)

This is a critical step to ensure the trustworthiness of your docking parameters.

• Extract and Prepare the Native Ligand: If your PDB structure contained a co-crystallized ligand, extract it and prepare it using the same procedure as your furocoumarin ligands.

• Re-dock the Native Ligand: Dock the prepared native ligand back into the protein's binding site using the grid parameters you just defined.

• Calculate RMSD: Superimpose the predicted pose of the re-docked ligand onto the original co-crystallized pose. Calculate the Root Mean Square Deviation (RMSD) between the two. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that your docking protocol can accurately reproduce the experimentally observed binding mode.[10]

Part 5: Running the Comparative Docking Simulation

Once the protocol is validated, you can proceed with docking your series of furocoumarin inhibitors.

• Execute Docking: Run the docking simulation for each prepared furocoumarin ligand against the prepared protein receptor using the validated parameters.

• Analyze Poses: The software will generate several possible binding poses for each ligand, each with a corresponding binding affinity score. The pose with the lowest binding energy is typically considered the most favorable.

Data Interpretation and Comparison

The output of a docking simulation is rich with data that must be carefully analyzed to draw meaningful comparisons between different furocoumarin inhibitors.

Binding Affinity (Docking Score)

The primary metric for comparison is the binding affinity, typically reported in kcal/mol.[6] This value represents the Gibbs free energy of binding (ΔG), with more negative values indicating a stronger, more favorable interaction.[7][12] When comparing a series of derivatives, those with the lowest binding energies are predicted to be the most potent inhibitors.

Analysis of Molecular Interactions

Beyond the score, it is crucial to visualize the predicted binding poses and analyze the specific non-covalent interactions between each furocoumarin and the protein's active site residues. Key interactions to look for include:

• Hydrogen Bonds: These are strong, directional interactions between a hydrogen atom and an electronegative atom (like oxygen or nitrogen). They are critical for binding specificity and affinity.

• Hydrophobic Interactions: Occur between nonpolar regions of the ligand and protein, contributing significantly to the stability of the complex.

• Pi-Pi Stacking: An interaction between aromatic rings, which are present in the furocoumarin core.

• Van der Waals Forces: General attractive or repulsive forces between atoms.

A superior inhibitor will often exhibit a combination of these interactions, fitting snugly into the binding pocket and forming multiple, stable contacts with key amino acid residues. Several studies have successfully used this analysis to explain the inhibitory potential of psoralen derivatives against targets like NF-κB and HER2.[13][14]

Comparative Data Summary

Summarizing the results in a table is an effective way to compare the inhibitors objectively.

Furocoumarin Derivative	Docking Score (kcal/mol)	H-Bonds	Key Interacting Residues
Psoralen (Parent)	-7.8	2	Tyr123, Ser234
Bergapten	-8.5	3	Tyr123, Ser234, Gln155
Xanthotoxol	-8.9	3	Tyr123, Asp232, Gln155
Angelicin	-7.2	1	Ser234

Note: This table contains hypothetical data for illustrative purposes.

Ensuring Scientific Integrity: Beyond the Docking Score

While docking is a powerful predictive tool, its results are theoretical. To build a trustworthy case, computational findings should be correlated with experimental data whenever possible. Studies often validate their docking results with in vitro assays, showing that compounds predicted to be strong binders also exhibit high inhibitory activity in biological tests.[8][13][15]

Furthermore, for high-priority candidates, molecular dynamics (MD) simulations can be employed. MD simulates the movement of atoms in the protein-ligand complex over time, providing a more dynamic and realistic view of its stability and interactions than the static picture offered by docking.[15][16]

Conclusion

Comparative molecular docking is an invaluable asset in the study of furocoumarin inhibitors. By following a rigorous and validated workflow, researchers can effectively screen derivatives, gain insights into their structure-activity relationships, and identify the key molecular interactions that drive their inhibitory potential. This computational-first approach allows for the intelligent design and prioritization of novel furocoumarin-based compounds, accelerating the journey from initial concept to potential therapeutic agent.

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• Nicolais, S., Contino-Pépin, C., et al. (2013). Psoralen Derivatives as Inhibitors of NF-κB/DNA Interaction: Synthesis, Molecular Modeling, 3D-QSAR, and Biological Evaluation. Journal of Medicinal Chemistry, 56(6), 2369-2380. Retrieved from [Link]

• Khotavivattana, T., Sae-ung, U., et al. (2021). Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Scientific Reports, 11(1), 23214. Retrieved from [Link]

• Pisani, L., Gaggeri, R., et al. (2022). In Vitro Evaluation of Novel Furo[3,2-c]coumarins as Cholinesterases and Monoamine Oxidases Inhibitors. Molecules, 27(8), 2568. Retrieved from [Link]

• Geronikaki, A., Babaev, E., et al. (2021). Synthesis, in vivo Anticoagulant Evaluation and Molecular Docking Studies of Bicoumarins Obtained from Furocoumarin Peucedanin. PubMed. Retrieved from [Link]

• Palumbo, M., Capasso, L., et al. (1986). DNA-binding of water-soluble furocoumarins: a thermodynamic and conformational approach to understanding different biological effects. Nucleic Acids Research, 14(10), 4265-4278. Retrieved from [Link]

• Pattanayak, S., Pradhan, B., et al. (2019). Structure Based Multitargeted Molecular Docking Analysis of Selected Furanocoumarins against Breast Cancer. Current Drug Discovery Technologies, 16(4), 458-472. Retrieved from [Link]

• Hasan, A. H., Yusof, F. S. M., et al. (2024). Synthesis, Anti-acetylcholinesterase Evaluation, Molecular Docking and Molecular Dynamics Simulation of Novel Psoralen Derivatives. Current Organic Synthesis, 21(1), 61-77. Retrieved from [Link]

• Milanović, Ž. (2024). Exploring enzyme inhibition and comprehensive mechanisms of antioxidant/prooxidative activity of natural furanocoumarin derivatives: A comparative kinetic DFT study. Chemical Biology & Interactions, 396, 111034. Retrieved from [Link]

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• Wang, Y., Zhang, Y., et al. (2022). Study of Novel Furocoumarin Derivatives on Anti-Vitiligo Activity, Molecular Docking and Mechanism of Action. Molecules, 27(14), 4613. Retrieved from [Link]

• Liu, Z., Liu, Y., et al. (2023). Recent advances in the synthesis and applications of furocoumarin derivatives. Chinese Chemical Letters, 34(9), 108341. Retrieved from [Link]

• Asgaonkar, K. D., Patil, S. M., et al. (2024). Use of Pharmacophore Modeling, 3D-atom-based QSAR, ADMET, Docking, and Molecular Dynamics Studies for the Development of Psoralen-based Derivatives as Antifungal Agents. Anti-Infective Agents, 22(3), 33-47. Retrieved from [Link]

• Leanza, L., Zoratti, M., et al. (2021). Novel Mitochondria-Targeted Furocoumarin Derivatives as Possible Anti-Cancer Agents. Frontiers in Oncology, 11, 746830. Retrieved from [Link]

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• Pattanayak, S., Pradhan, B., et al. (2019). Structure Based Multitargeted Molecular Docking Analysis of Selected Furanocoumarins against Breast Cancer. Semantic Scholar. Retrieved from [Link]

• Various Authors. (n.d.). Representative furocoumarins for treatment of AD or PD. ResearchGate. Retrieved from [Link]

• Wang, Y., Zhang, Y., et al. (2022). Study of Novel Furocoumarin Derivatives on Anti-Vitiligo Activity, Molecular Docking and Mechanism of Action. ResearchGate. Retrieved from [Link]

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A Comparative Analysis of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one and Standard of Care Drugs in ER-Positive Breast Cancer: A Research Framework

For distribution to researchers, scientists, and drug development professionals.

Abstract

This guide provides a comparative framework for evaluating the potential efficacy of the novel synthetic compound, 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, against established standard of care treatments for Estrogen Receptor-Positive (ER-positive) breast cancer. While direct experimental data for this specific molecule is not yet available in published literature, this document synthesizes existing research on structurally related furocoumarin derivatives to build a scientifically grounded, albeit hypothetical, analysis. We will explore the potential mechanisms of action, present comparative in vitro efficacy data of related compounds against the MCF-7 cell line, and provide detailed experimental protocols to facilitate further investigation. This guide is intended to serve as a foundational resource for researchers poised to explore the therapeutic potential of this and similar novel chemical entities.

Introduction: The Unmet Need in ER-Positive Breast Cancer and the Promise of Furocoumarins

Estrogen Receptor-Positive (ER-positive) breast cancer is the most prevalent subtype, accounting for a majority of breast cancer diagnoses.[1][2] The standard of care for ER-positive breast cancer has evolved significantly, with endocrine therapies such as Selective Estrogen Receptor Modulators (SERMs) like tamoxifen, Selective Estrogen Receptor Degraders (SERDs) like fulvestrant, and Aromatase Inhibitors (AIs) like letrozole and anastrozole forming the backbone of treatment.[2][3] More recently, the combination of endocrine therapy with Cyclin-Dependent Kinase 4/6 (CDK4/6) inhibitors, including palbociclib, ribociclib, and abemaciclib, has become a standard first-line treatment for metastatic ER-positive breast cancer, offering improved progression-free survival.[3][4][5][6][7]

Despite these advancements, acquired resistance to endocrine therapies and CDK4/6 inhibitors remains a significant clinical challenge, necessitating the discovery of novel therapeutic agents with alternative mechanisms of action.[4] Furocoumarins, a class of heterocyclic compounds, have demonstrated a wide array of pharmacological activities, including potent anticancer effects.[8][9][10] Their proposed mechanisms of action in cancer include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways.

This guide focuses on the hypothetical potential of a specific novel furocoumarin, 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one , as a therapeutic agent for ER-positive breast cancer. Due to the absence of direct experimental data for this compound, we will extrapolate from the known activities of structurally similar furocoumarin and coumarin derivatives to build a framework for its evaluation against current standard of care drugs.

Potential Mechanism of Action of Furocoumarin Derivatives in ER-Positive Breast Cancer

The anticancer activity of furocoumarin derivatives is believed to be multifactorial. Based on studies of related compounds, the potential mechanisms of action of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one in ER-positive breast cancer may involve:

• Induction of Apoptosis: Many coumarin derivatives have been shown to induce programmed cell death in cancer cells. This is often mediated through the activation of caspase cascades and modulation of pro- and anti-apoptotic proteins.

• Cell Cycle Arrest: Furocoumarins can interfere with the normal progression of the cell cycle, often causing arrest at the G2/M or G0/G1 phases, thereby inhibiting cancer cell proliferation.[11]

• Inhibition of Protein Kinases: Certain coumarin derivatives have been found to inhibit protein kinases that are crucial for cancer cell survival and proliferation.

• Interaction with the Estrogen Receptor Pathway: While not fully elucidated for all furocoumarins, some may directly or indirectly modulate the ER signaling pathway, which is central to the growth of ER-positive breast cancer.

The following diagram illustrates a potential, generalized mechanism of action for a furocoumarin derivative in a cancer cell.

Caption: Hypothesized multi-target mechanism of action of a novel furocoumarin derivative in an ER-positive breast cancer cell.

Comparative In Vitro Efficacy: A Hypothetical Analysis

To provide a preliminary assessment of the potential of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, we have compiled in vitro cytotoxicity data (IC50 values) for a range of furocoumarin and coumarin derivatives against the human ER-positive breast cancer cell line, MCF-7. This data is compared with the reported IC50 values for standard of care drugs where available in similar assays.

It is crucial to note that the IC50 values are highly dependent on the specific assay conditions, and direct comparison across different studies should be interpreted with caution. The data for the furocoumarin derivatives are for structurally distinct molecules and serve only as a proxy for the potential activity of the target compound.

Compound/Drug	Compound Class	MCF-7 IC50 (µM)	Reference
Hypothetical Compound
3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one	Furocoumarin Derivative	Data Not Available
Standard of Care Drugs
Doxorubicin	Anthracycline Chemotherapy	~2.82	[12]
Tamoxifen	SERM	~23.31	[13]
Palbociclib	CDK4/6 Inhibitor	Varies significantly with assay
Related Furocoumarin/Coumarin Derivatives
Compound 6 (a quinolinone derivative)	Coumarin Derivative	2.56	[12]
Furo[2,3-d]pyrimidine based chalcone 5d	Furo[2,3-d]pyrimidine	1.20	[9]
Furo[2,3-d]pyrimidine based chalcone 5e	Furo[2,3-d]pyrimidine	1.90	[9]
Seco-coumarin/furoxan hybrid 6d	Seco-coumarin/furoxan	Low nM range (MCF-7/ADR)	[8]
Seco-coumarin/furoxan hybrid 9e	Seco-coumarin/furoxan	Low nM range (MCF-7/ADR)	[8]
Coumarin-based derivative 68	Coumarin Derivative	1.24	[13]
Coumarin-based derivative 69	Coumarin Derivative	1.65	[13]

This table highlights that several coumarin-based derivatives exhibit potent cytotoxic activity against MCF-7 cells, with some showing IC50 values in the low micromolar and even nanomolar range. This provides a rationale for investigating the anticancer potential of novel furocoumarins like 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one.

Proposed Experimental Workflow for Efficacy Comparison

To definitively assess the efficacy of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one in comparison to standard of care drugs, a systematic experimental approach is required. The following workflow outlines the key steps for a comprehensive in vitro evaluation.

Caption: A streamlined experimental workflow for the in vitro evaluation and comparison of a novel compound against standard of care drugs.

Detailed Experimental Protocols

Cell Culture

The human breast adenocarcinoma cell line MCF-7 (ER-positive) should be obtained from a reputable cell bank (e.g., ATCC). Cells are to be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells should be maintained in a humidified incubator at 37°C with 5% CO2.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Protocol:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one and standard of care drugs (e.g., Doxorubicin, Tamoxifen) in culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the drug that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the drug concentration and fitting the data to a dose-response curve.

Cell Cycle Analysis

Flow cytometry can be used to determine the effect of the test compound on the cell cycle distribution.

Protocol:

• Cell Treatment: Treat MCF-7 cells with 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and stain with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat MCF-7 cells with the test compound at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Conclusion and Future Directions

This guide has outlined a hypothetical yet scientifically rigorous framework for comparing the efficacy of the novel furocoumarin derivative, 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one, with standard of care drugs for ER-positive breast cancer. Based on the promising in vitro anticancer activity of related coumarin and furocoumarin compounds, there is a clear rationale for the synthesis and experimental evaluation of this specific molecule.

The proposed experimental workflow provides a clear path for researchers to determine the cytotoxic and mechanistic properties of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one. Should in vitro studies yield positive results, further investigations, including in vivo studies in animal models of ER-positive breast cancer, will be warranted to fully assess its therapeutic potential. The exploration of novel furocoumarins represents a promising avenue in the ongoing search for more effective and durable treatments for ER-positive breast cancer.

References

• Synthesis and Biological Evaluation of Seco-Coumarin/Furoxan Hybrids as Potent Anti-Tumor Agents to Overcome Multidrug Resistance via Multiple Mechanisms. (Source: PMC)
• Chemotherapy for breast cancer. (Source: Not specified)
• The Role of CDK 4/6 Inhibitors in Breast Cancer Tre
• Chemotherapy benefit for 'ER-positive' breast cancer and contamination of Nonluminal subtypes—waiting for TAILORx and RxPONDER. (Source: PMC)
• Identification of novel furo[2,3-d]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evalu
• IC50 values of the promising derivatives against the MCF‐7 cell line.
• CDK4/6 inhibitor resistance in estrogen receptor positive breast cancer, a 2023 perspective. (Source: Not specified)
• Developing multitarget coumarin based anti-breast cancer agents: synthesis and molecular modeling study. (Source: PMC)
• Endocrine therapy for ER-positive/HER2-negative metastatic breast cancer. (Source: AME Publishing Company)
• Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules. (Source: Not specified)
• Standard of Care in Hormone Receptor–Positive Metastatic Breast Cancer: Can We Improve the Current Regimens or Develop Better Selection Tools?
• Challenging CDK4/6 Inhibitor Resistance in ER-Positive Breast Cancer | Targeted Oncology - Immunotherapy, Biomarkers, and Cancer P
• [Ad hoc announcement pursuant to Art. 53 LR] Roche provides update on phase III persevERA study in ER-positive advanced breast cancer. (Source: Not specified)
• Quantitative Structure-Cytotoxicity Relationship of Furo[2,3- b]chromones. (Source: PubMed)
• Synthesis and Characterization of Some New Coumarin Derivatives as Probable Breast Anticancer MCF-7 Drugs. (Source: MDPI)
• Secondary breast cancer treatment options. (Source: Macmillan Cancer Support)
• What Are CDK4/6 Inhibitors? (Source: Breastcancer.org)
• CDK4/6 Inhibitors. (Source: Susan G. Komen®)
• Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study. (Source: PMC)
• New Drug Combination Improves Survival for ER+, HER2- Breast Cancer. (Source: Not specified)
• Metastatic Breast Cancer - NCCN Guidelines for P
• Hormone receptor-positive metast

• Design, synthesis and biological activity against estrogen receptor-dependent breast cancer of furo[8]benzofuran derivatives. (Source: Arabian Journal of Chemistry)

• Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells.

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• 13. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

Comprehensive Safety and Handling Guide: 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one

This guide provides essential safety protocols and operational procedures for the handling and disposal of 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one. As a member of the furocoumarin class of compounds, this molecule requires careful management to ensure the safety of laboratory personnel and the integrity of research outcomes. The following procedures are based on established best practices for handling analogous chemical structures and should be integrated with a thorough, experiment-specific risk assessment.

Hazard Identification and Risk Profile

Inferred Potential Hazards:

• Acute Toxicity (Oral): May be harmful if ingested.

• Skin Irritation: May cause skin irritation upon direct contact.[2]

• Eye Irritation: May cause serious eye irritation.[2]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[2]

• Photosensitivity: As a furocoumarin, there is a potential for photosensitization, leading to skin damage upon exposure to UV light.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one. The following table outlines the minimum required PPE.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To prevent eye irritation from splashes of liquids or contact with fine dust.[2]
Skin Protection	Nitrile or neoprene gloves (consider double-gloving) and a fully buttoned lab coat.	To prevent skin irritation and potential absorption.[2] Double-gloving is recommended for extended handling periods or when working with solutions.
Respiratory Protection	Use in a certified chemical fume hood. A NIOSH/MSHA-approved respirator may be necessary if dust is generated and engineering controls are insufficient.	To avoid inhalation of dust or aerosols that may cause respiratory tract irritation.[2]

Step-by-Step PPE Donning and Doffing Procedure

• Donning (Putting On):

  • Perform hand hygiene.

  • Put on the first pair of nitrile gloves.

  • Don the lab coat, ensuring it is fully buttoned.

  • Don the second pair of gloves (nitrile or neoprene), ensuring the cuffs are pulled over the sleeves of the lab coat.

  • Don eye and face protection.

  • If required, perform a fit-check for your respirator before entering the work area.

• Doffing (Taking Off):

  • Remove the outer pair of gloves, peeling them off without touching the outside.

  • Remove the lab coat by rolling it down from the shoulders, keeping the contaminated side folded inward.

  • Remove face and eye protection.

  • Remove the inner pair of gloves.

  • Perform thorough hand hygiene.

PPE Selection Workflow

Caption: PPE selection based on the physical form of the compound.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental protection.

Operational Plan: Step-by-Step Handling

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks in a well-ventilated area.

  • Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

• Weighing and Aliquoting (Solid):

  • Perform all manipulations of the solid compound within a certified chemical fume hood to minimize dust generation and inhalation.[4]

  • Use anti-static weigh boats or paper.

  • Clean any spills immediately by carefully sweeping up the material to avoid creating dust and placing it in a sealed container for disposal.[2]

• Solution Preparation and Use (Liquid):

  • Conduct all solution preparation and subsequent experimental work within a chemical fume hood.

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • Ensure all containers are clearly labeled.

Disposal Plan: Waste Management

All waste containing 3,4-Dimethyl-9-propylfuro[2,3-f]chromen-7-one must be treated as hazardous chemical waste.[4] Do not dispose of this compound in the regular trash or down the sanitary sewer.[4]

• Waste Segregation:

  • Solid Waste: Collect all contaminated consumables, such as gloves, weigh paper, and paper towels, in a designated and clearly labeled hazardous waste container.[4]

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[4]

• Container Management:

  • Empty containers must be triple-rinsed with a suitable solvent. The rinsate should be collected as liquid hazardous waste.[4]

  • After triple-rinsing, the defaced container may be disposed of as regular trash, in accordance with your institution's policies.[4]

Waste Disposal Workflow

Caption: Segregation and disposal of contaminated waste.

Emergency Procedures

In the event of an exposure, follow these procedures immediately.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Remove all contaminated clothing. Wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water. Seek immediate medical attention.[2]

References

• Personal protective equipment for handling 7-hydroxy-3,4-dimethyl-2H-chromen-2-one. Benchchem.
• Proper Disposal Procedures for Oxypeucedanin. Benchchem.
• SAFETY D
• SAFETY D
• SAFETY D
• Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characteriz
• Procedures for the disposal of liquid chemical residues and aqueous solutions.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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